3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde

• CAS: 618098-44-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Physicochemical Characterization of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the synthesis, purification, and detailed physicochemical characterization of the novel heterocyclic compound, 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde. The pyrazole scaffold is a well-established "privileged structure" in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities.[1][2][3] This document is designed for researchers, medicinal chemists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale for methodological choices. We present a robust synthetic route via the Vilsmeier-Haack reaction, protocols for complete spectroscopic elucidation (NMR, IR, MS), and detailed, self-validating methodologies for determining critical physicochemical properties including melting point, solubility, and lipophilicity (LogP). While direct experimental data for this specific molecule is not extensively published, this guide establishes expected values and provides the authoritative protocols necessary to generate them, thereby enabling its exploration as a versatile building block for novel therapeutic agents.

Introduction: The Significance of Substituted Pyrazoles in Drug Discovery

The pyrazole ring system is a cornerstone of modern medicinal chemistry. As a five-membered aromatic heterocycle with two adjacent nitrogen atoms, it serves as a versatile scaffold capable of engaging with a multitude of biological targets through various non-covalent interactions.[2][3] This has led to the development of numerous approved drugs and clinical candidates with activities spanning anti-inflammatory, anticancer, antimicrobial, and analgesic applications.[3][4][5][6]

The target molecule, 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde, incorporates several key structural features of interest:

• The Pyrazole Core: Provides a stable, aromatic platform for substituent orientation.

• The 3-(4-Bromophenyl) Group: The bromine atom can act as a hydrogen bond acceptor and introduces a site for potential further functionalization via cross-coupling reactions. The phenyl ring provides a hydrophobic interaction domain.

• The 1-(p-tolyl) Group: This substituent modulates the electronic properties and steric bulk at the N1 position, influencing binding affinity and metabolic stability.

• The 4-Carbaldehyde Group: This is a critical functional handle. The aldehyde is a versatile electrophile, readily participating in condensation reactions to allow for the generation of diverse molecular libraries for structure-activity relationship (SAR) studies.[1]

This guide provides a complete workflow for the de novo synthesis and comprehensive characterization of this high-potential compound, empowering researchers to unlock its therapeutic possibilities.

Synthesis via Vilsmeier-Haack Cyclization

The Vilsmeier-Haack reaction is the preeminent and most efficient method for synthesizing 1,3-disubstituted-1H-pyrazole-4-carbaldehydes.[1][4][7][8] The reaction proceeds through the formylation and subsequent cyclization of a suitable hydrazone precursor. The causality for this choice rests on its high reliability, good yields, and the ready availability of starting materials.

The overall synthetic pathway is a two-step process, beginning with the formation of the key hydrazone intermediate.

Caption: Synthetic workflow for the target compound.

Experimental Protocol: Synthesis

Step 1: Synthesis of (E/Z)-1-(1-(4-bromophenyl)ethylidene)-2-(p-tolyl)hydrazine (Hydrazone Intermediate)

• To a solution of 4-bromoacetophenone (1.0 eq) in ethanol (approx. 5 mL per gram of ketone), add p-tolylhydrazine hydrochloride (1.05 eq) followed by a catalytic amount of glacial acetic acid (2-3 drops).

• Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting ketone is consumed.

• Upon completion, cool the mixture to room temperature and then in an ice bath to facilitate precipitation.

• Collect the resulting solid precipitate by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum. The product is typically of sufficient purity for the next step without further purification.

Step 2: Synthesis of 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde

• Prepare the Vilsmeier-Haack reagent: In a three-neck flask equipped with a dropping funnel and a nitrogen inlet, cool anhydrous N,N-Dimethylformamide (DMF, 3.0 eq) in an ice-salt bath to 0 °C.

• Add phosphorus oxychloride (POCl₃, 3.0 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C. Stir the resulting mixture at 0 °C for 30 minutes.[9][10]

• Add the hydrazone intermediate from Step 1 (1.0 eq) portion-wise to the Vilsmeier reagent.

• After the addition is complete, remove the ice bath and heat the reaction mixture to 80-90 °C for 4-6 hours. Monitor the reaction by TLC.[4][9]

• Cool the mixture to room temperature and carefully pour it into a beaker containing crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium carbonate or sodium hydroxide solution until the pH is ~8-9. This step must be performed cautiously in a fume hood due to gas evolution.

• A solid precipitate will form. Collect the crude product by vacuum filtration, wash thoroughly with water, and dry.

• Purification: The crude solid should be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent. Combine the pure fractions, evaporate the solvent under reduced pressure, and recrystallize from a suitable solvent system (e.g., ethanol/water or chloroform) to yield the final product as a crystalline solid.[9]

Structural Elucidation and Spectroscopic Analysis

Post-synthesis, unambiguous confirmation of the molecular structure is paramount. A combination of NMR, IR, and Mass Spectrometry provides a complete picture of the compound's identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise arrangement of atoms in the molecule.

Protocol for NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 10-15 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard NMR tube.[11]

• Instrumentation: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire spectra with a sufficient number of scans. Typical parameters include a spectral width of 0-12 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 3-4 seconds.[11]

• ¹³C NMR Acquisition: Acquire spectra using a proton-decoupled pulse sequence. A larger number of scans will be required.

• Data Processing: Process the raw data using appropriate software. Chemical shifts should be referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Table 1: Predicted NMR Spectral Data

Analysis	Predicted Chemical Shift (δ, ppm)	Notes
¹H NMR	~9.9 - 10.1 (s, 1H)	Aldehyde proton (CHO).
	~8.3 - 8.5 (s, 1H)	Pyrazole C5-H.
	~7.5 - 7.8 (m, 4H)	Aromatic protons of the 4-bromophenyl ring.
	~7.2 - 7.4 (m, 4H)	Aromatic protons of the p-tolyl ring.
	~2.4 (s, 3H)	Methyl protons of the tolyl group (CH₃).
¹³C NMR	~185 - 190	Aldehyde carbonyl carbon (C=O).
	~110 - 155	Aromatic and pyrazole ring carbons (multiple signals expected).

| | ~21 | Methyl carbon of the tolyl group. |

Note: Predictions are based on established chemical shift ranges for similar pyrazole structures and substituent effects.[11][12]

Infrared (IR) Spectroscopy

IR spectroscopy identifies the key functional groups present in the molecule.

Protocol for IR Spectroscopy:

• Prepare a sample using either the KBr pellet method or as a thin film from a solution.

• Acquire the spectrum on an FTIR spectrometer over a range of 4000-400 cm⁻¹.

Table 2: Expected IR Absorption Bands

Functional Group	Expected Absorption Range (cm⁻¹)	Intensity
C-H stretch (Aromatic)	3100 - 3000	Medium
C-H stretch (Aldehyde)	2850 - 2750	Medium
C=O stretch (Aldehyde)	1710 - 1685	Strong
C=C / C=N stretch (Aromatic/Pyrazole)	1600 - 1450	Medium-Strong

| C-Br stretch | 600 - 500 | Medium |

Mass Spectrometry (MS)

MS provides the molecular weight and elemental composition.

Protocol for Mass Spectrometry:

• Dissolve a small sample in a suitable solvent (e.g., methanol or acetonitrile).

• Analyze using a high-resolution mass spectrometer (HRMS) with an appropriate ionization technique (e.g., ESI or DART).

Expected MS Data:

• Molecular Formula: C₁₇H₁₃BrN₂O

• Exact Mass: 340.0211

• Key Observation: A characteristic isotopic pattern for the molecular ion [M]⁺ and [M+2]⁺ peaks in an approximate 1:1 ratio, which is the definitive signature of a single bromine atom.

Core Physicochemical Properties: Protocols and Expected Data

Understanding the physicochemical properties of a compound is critical for drug development, influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation feasibility.[13]

Melting Point (M.P.)

The melting point is a fundamental physical property that serves as a primary indicator of a substance's purity. Pure crystalline compounds exhibit a sharp melting range (typically < 2 °C), whereas impurities lead to a depressed and broader melting range.[14]

Protocol for Melting Point Determination:

• Sample Preparation: Finely crush a small amount of the purified, dry compound. Pack 2-3 mm of the powder into a capillary tube sealed at one end.[15][16]

• Initial Determination: Place the capillary in a melting point apparatus (e.g., Mel-Temp) and heat at a rapid rate (5-10 °C/min) to determine an approximate melting range.

• Accurate Determination: Allow the apparatus to cool to at least 20 °C below the approximate melting point. Using a fresh sample, heat at a slow, controlled rate of 1-2 °C/min.[14]

• Recording: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting point is reported as the range T₁-T₂.

Expected Melting Point: A structurally similar compound, 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, has a reported melting point of 140-142 °C (413-415 K).[9] The addition of a methyl group to the phenyl ring to form the p-tolyl group may slightly alter this value, but it is expected to be in a similar range.

Solubility

Solubility, particularly aqueous solubility, is a critical determinant of a drug's oral bioavailability.[13] The Biopharmaceutics Classification System (BCS) uses solubility as a key parameter for classifying drug substances.[13]

Protocol for Equilibrium "Shake-Flask" Solubility: This method is considered the "gold standard" for determining thermodynamic solubility.[17]

Caption: Workflow for shake-flask solubility determination.

• Preparation: Add an excess amount of the solid compound to a series of vials containing buffers of different pH values (e.g., pH 1.2, 4.5, and 6.8) and purified water.[17] The presence of undissolved solid at the end of the experiment is essential to ensure saturation.

• Equilibration: Seal the vials and place them in an orbital shaker or similar agitation device maintained at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-72 hours) to reach equilibrium.[13][17]

• Sampling: After equilibration, allow the vials to stand to let the excess solid settle. Carefully withdraw an aliquot of the supernatant.

• Separation: Immediately separate the dissolved compound from any remaining solid particles by centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately dilute the filtrate and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

• Reporting: Express the solubility in units such as mg/mL or µM.

Expected Solubility: Given its large, non-polar structure, 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde is expected to be "practically insoluble" or "very slightly soluble" in aqueous media according to pharmacopoeial definitions.[18]

Lipophilicity (LogP / LogD)

Lipophilicity is a measure of a compound's preference for a lipid-like (non-polar) environment versus an aqueous (polar) one. It is a critical parameter for predicting a drug's ability to cross cell membranes. It is typically expressed as the logarithm of the partition coefficient (LogP) between n-octanol and water.[][20] For ionizable compounds, the distribution coefficient (LogD) at a specific pH is more relevant.[21]

Protocol for Shake-Flask LogP Determination:

• Preparation: Prepare a stock solution of the compound in the phase in which it is more soluble (likely n-octanol).

• Partitioning: Add a known volume of the stock solution to a separatory funnel or vial containing a known volume of the second, immiscible phase (e.g., pH 7.4 buffer for LogD₇.₄). The n-octanol and aqueous buffer should be pre-saturated with each other.[]

• Equilibration: Shake the mixture vigorously for a set period (e.g., 30 minutes) and then allow the two phases to separate completely.[]

• Sampling & Analysis: Carefully sample each phase and determine the concentration of the compound in both the n-octanol layer ([C]ₒ꜀ₜ) and the aqueous layer ([C]ₐᵩ) using a suitable analytical method like HPLC-UV.

• Calculation: Calculate LogP or LogD using the formula: LogP (or LogD) = log₁₀ ( [C]ₒ꜀ₜ / [C]ₐᵩ )

Expected Lipophilicity: The structure contains multiple aromatic rings and a halogen, suggesting high lipophilicity. The calculated LogP value is expected to be greater than 4. This would place it in a region where high membrane permeability is possible, but low aqueous solubility may limit absorption, a key consideration in drug design as outlined by frameworks like Lipinski's "rule of five".[21]

Summary of Physicochemical Properties

Table 3: Consolidated Data for 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde

Property	Value / Expected Value
Molecular Formula	C₁₇H₁₃BrN₂O
Molecular Weight	341.21 g/mol
Appearance	Expected to be a crystalline solid
Melting Point (M.P.)	Predicted: ~140-145 °C
Aqueous Solubility	Predicted: Very slightly soluble / Practically insoluble
Lipophilicity (LogP)	Predicted: > 4
¹H NMR (Aldehyde Proton)	Predicted: ~9.9 - 10.1 ppm
IR (Carbonyl Stretch)	Predicted: ~1710 - 1685 cm⁻¹

| HRMS (M+H)⁺ | Calculated: 341.0284 (with characteristic Br isotope pattern) |

Potential Applications and Future Directions

3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde is a highly promising scaffold for medicinal chemistry exploration. The aldehyde functionality serves as a key point for diversification, allowing for the synthesis of Schiff bases, hydrazones, oximes, and other derivatives through condensation chemistry.[1] These new chemical entities can be screened against a wide range of biological targets where pyrazoles have shown activity, including:

• Kinase inhibition for anticancer applications.

• Cyclooxygenase (COX) inhibition for anti-inflammatory agents.

• Monoamine oxidase (MAO) inhibition for neurological disorders.

• Antimicrobial targets for infectious diseases.

The bromine atom on the phenyl ring also provides a handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), enabling further structural elaboration to optimize potency and pharmacokinetic properties.[22] This guide provides the foundational chemical and physical characterization necessary to confidently advance this compound into such discovery programs.

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Structural Elucidation and X-Ray Crystallography of 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde: A Technical Guide

Executive Summary

Diarylpyrazole derivatives, particularly those featuring a carbaldehyde moiety, are critical pharmacophores in the development of selective COX-2, 5-lipoxygenase (5-LO), and microsomal prostaglandin E2 synthase-1 (mPGES-1) inhibitors[1]. The precise three-dimensional conformation of these molecules—dictated by the steric interplay between the central pyrazole core and its peripheral aryl substituents—directly governs their binding affinity within target enzyme pockets.

This whitepaper provides an in-depth technical roadmap for the synthesis, crystal engineering, and X-ray crystallographic analysis of 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde . By leveraging established crystallographic benchmarks from its direct structural analog, 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde[2],[1], this guide establishes a self-validating protocol for acquiring, reducing, and interpreting high-resolution single-crystal X-ray diffraction (SCXRD) data.

Chemical Synthesis & Crystal Engineering

To obtain diffraction-quality single crystals, the chemical purity and the crystallization kinetics must be tightly controlled. The synthesis relies on a tandem cyclization-formylation sequence via the Vilsmeier-Haack reaction[2].

Mechanistic Rationale

The reaction utilizes N,N -dimethylformamide (DMF) and phosphoryl chloride ( POCl3​ ) to generate a highly reactive chloroiminium ion (the Vilsmeier reagent). When the hydrazone intermediate (derived from 4-bromoacetophenone and p -tolylhydrazine) is introduced, the electrophile drives the cyclization to form the pyrazole ring. A subsequent electrophilic attack at the electron-rich C4 position of the newly formed pyrazole introduces the carbaldehyde group. The electron-donating p -methyl group on the N -aryl ring enhances the nucleophilicity of the intermediate, slightly accelerating cyclization compared to the unsubstituted phenyl analog.

Step-by-Step Methodology

• Reagent Preparation: Add POCl3​ (44.7 mmol) dropwise to anhydrous DMF (7.0 mL) maintained at 273 K under an inert atmosphere. Stir for 30 minutes to ensure complete formation of the Vilsmeier reagent[1].

• Hydrazone Addition: Dissolve (E)-1-(1-(4-bromophenyl)ethylidene)-2-(p-tolyl)hydrazine (14.9 mmol) in 10 mL of DMF. Add this solution dropwise to the cold Vilsmeier complex to prevent thermal degradation[1].

• Cyclization & Formylation: Elevate the temperature to 343 K and stir continuously for 4–6 hours. This thermal energy is required to overcome the activation barrier for the C4 formylation[1].

• Quenching & Neutralization: Cool the mixture to 273 K and pour over crushed ice. Adjust the pH to 12 using a saturated aqueous sodium carbonate solution to precipitate the crude product[1].

• Crystal Engineering: Purify the solid via silica gel column chromatography (using chloroform). Dissolve the purified compound in a mixture of chloroform and methanol. Allow the solvent to evaporate slowly at 298 K in a vibration-free environment. Slower evaporation rates minimize defect formation in the crystal lattice, yielding colorless, prismatic single crystals suitable for SCXRD[2].

Figure 1: Vilsmeier-Haack synthesis and crystal engineering workflow.

X-Ray Crystallography Workflow

The acquisition of high-fidelity crystallographic data requires a self-validating workflow where data redundancy and absorption corrections act as internal controls.

Data Collection Protocol

• Mounting: Select a crystal with optimal dimensions (e.g., 0.25×0.20×0.15 mm) under a polarized light microscope. Mount it on a glass fiber or MiTeGen loop using inert perfluorinated oil[2].

• Cryocooling: Transfer the mounted crystal immediately to the diffractometer's cold stream (100 K). Causality: Cryocooling minimizes atomic thermal vibrations (Debye-Waller factors), sharpening electron density peaks and allowing for the resolution of high-angle reflections[2].

• Diffraction: Utilize a diffractometer equipped with an Atlas detector and a microfocus X-ray source (Cu Kα , λ=1.54184 Å or Mo Kα , λ=0.71073 Å). Collect ω -scans to ensure high data redundancy[2],[1].

• Data Reduction: Process the frames using software such as CrysAlis PRO or X-AREA. Apply a multi-scan absorption correction to account for the high mass attenuation coefficient ( μ ) introduced by the heavy bromine atom[2].

Figure 2: Step-by-step X-ray crystallographic data acquisition and processing pipeline.

Structural Analysis & Conformational Data

Based on the rigorously documented structures of the 1-phenyl analogs, we can establish highly accurate predictive benchmarks for the p -tolyl derivative. The introduction of the p -methyl group alters the supramolecular packing but maintains the core intramolecular geometry.

Intramolecular Geometry & Steric Hindrance

The pyrazole ring forms a planar aromatic system. However, to minimize severe steric repulsion between the bulky 4-bromophenyl group at C3, the carbaldehyde oxygen at C4, and the p -tolyl group at N1, the peripheral rings must twist out of the pyrazole plane[2],[1].

• The 4-bromophenyl ring is expected to form a dihedral angle of approximately 26∘ to 40∘ relative to the pyrazole core[1].

• The p -tolyl ring will likely exhibit a dihedral angle of 13∘ to 20∘ [2],[1].

• The carbaldehyde group will also twist slightly out of plane (torsion angle ∼7∘−8∘ ) to relieve strain[2].

Supramolecular Packing

The crystal lattice is stabilized by weak, yet highly directional, non-covalent interactions. The most prominent feature is the formation of helical supramolecular chains mediated by intermolecular C−H⋯O hydrogen bonds between the carbaldehyde oxygen and the aromatic protons of adjacent molecules[2]. The p -methyl group introduces additional van der Waals interactions, likely increasing the unit cell volume compared to the unsubstituted analog.

Quantitative Data Summary

Table 1: Comparative and Predictive Crystallographic Parameters for Diarylpyrazole-4-Carbaldehydes

Parameter	1-Phenyl Analog (Polymorph A)[2]	1-Phenyl Analog (Polymorph B)[1]	1- p -Tolyl Analog (Predicted)
Chemical Formula	C16​H11​BrN2​O	C16​H11​BrN2​O	C17​H13​BrN2​O
Space Group	Monoclinic, P21​/n	Triclinic, P1ˉ	Monoclinic or Triclinic
Temperature	100 K	298 K	100 K (Recommended)
Unit Cell Volume ( V )	1312.75 Å 3	1397.91 Å 3	∼1450−1500 Å 3
Dihedral Angle: 4-Bromophenyl/Pyrazole	36.48∘	26.0∘ & 39.9∘ (two molecules)	30∘−40∘
Dihedral Angle: N-Aryl/Pyrazole	13.70∘	19.7∘ & 7.3∘ (two molecules)	15∘−25∘
Primary Packing Motif	Helical chains via C−H⋯O	Dimeric/chain via C−H⋯O	Helical chains via C−H⋯O

Protocol Validation (Self-Validating Systems)

To ensure the trustworthiness of the structural model, the refinement process must satisfy strict internal quality control metrics. The protocol is considered mathematically and chemically self-validating when the following criteria are met:

• Internal Agreement ( Rint​ ): During data reduction, the merging of symmetrically equivalent reflections must yield an Rint​<0.05 . A higher value indicates poor crystal quality or inadequate absorption correction[2].

• Refinement Factors ( R1​ and wR2​ ): The final full-matrix least-squares refinement on F2 should converge with an R1​ (for I>2σ(I) ) of <0.05 and a wR2​ of <0.15 [2],[1]. This confirms that the calculated structural model closely matches the observed diffraction data.

• Goodness-of-Fit (S): The value should be approximately 1.0 (e.g., 0.92 to 1.02)[2],[1], indicating that the weighting scheme applied to the data is correct.

• Residual Electron Density ( Δρ ): The maximum and minimum residual electron density peaks ( Δρmax​ and Δρmin​ ) should be located near the heavy bromine atom, typically not exceeding ±0.75 e A˚−3 [2],[1]. Larger peaks suggest structural disorder or an incorrect space group assignment.

References

• Prasath, R., Bhavana, P., Ng, S. W., & Tiekink, E. R. T. (2011). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2650.[Link]

• Elkady, M., Keck, P. R., Schollmeyer, D., & Laufer, S. (2012). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3397.[Link]

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Mechanism and Synthesis of 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde: A Technical Guide

Executive Summary

The pyrazole-4-carbaldehyde scaffold is a privileged pharmacophore in medicinal chemistry, serving as a critical intermediate for the development of antimicrobial, anti-inflammatory, and antineoplastic agents[1]. The synthesis of 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde represents a highly efficient two-step cascade: the initial condensation of a substituted acetophenone with an arylhydrazine, followed by a Vilsmeier-Haack (VH) cyclization and double formylation[2]. This whitepaper provides an in-depth mechanistic elucidation and self-validating experimental protocols for drug development professionals synthesizing this complex heterocycle.

Retrosynthetic Strategy & Precursor Rationale

The construction of the 1,3-diaryl-1H-pyrazole-4-carbaldehyde core relies on the strategic selection of precursors to govern both the electronic demands of the cyclization and the pharmacological profile of the final molecule[3]:

• 4-Bromoacetophenone: The bromo substituent provides a bioisosteric halogen that enhances lipophilicity. Synthetically, it acts as a robust handle for downstream late-stage functionalization (e.g., Suzuki-Miyaura cross-coupling).

• p-Tolylhydrazine: The electron-donating methyl group (+ I effect) on the phenyl ring increases the electron density and nucleophilicity of the hydrazone nitrogen. This electronic enrichment is a causal factor in lowering the activation energy required for the intramolecular cyclization step during the Vilsmeier-Haack reaction.

Fig 1. Synthetic workflow for 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde.

Experimental Protocols: A Self-Validating Workflow

Protocol A: Synthesis of the Hydrazone Intermediate

Objective: Synthesis of 1-(1-(4-bromophenyl)ethylidene)-2-(p-tolyl)hydrazine. Causality & Validation: Glacial acetic acid acts as a Brønsted acid catalyst, protonating the carbonyl oxygen to increase the electrophilicity of the acetophenone carbon. Ethanol is chosen as a protic solvent because the highly conjugated hydrazone product is insoluble in cold ethanol. The spontaneous precipitation of the product upon cooling serves as a self-validating physical indicator of reaction success, driving the equilibrium forward[3].

Step-by-Step Methodology:

• Preparation: In a 250 mL round-bottom flask, dissolve 4-bromoacetophenone (10.0 mmol) in 50 mL of absolute ethanol.

• Addition: Add p-tolylhydrazine hydrochloride (11.0 mmol) to the solution, followed by the dropwise addition of 1.0 mL of glacial acetic acid.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 75 °C for 1.5 to 2 hours.

• Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane:EtOAc 8:2). The complete disappearance of the UV-active ketone spot validates completion.

• Isolation: Remove the heat source and allow the mixture to cool to room temperature, then transfer to an ice bath for 30 minutes. The hydrazone will precipitate as a crystalline solid.

• Purification: Filter the precipitate under vacuum, wash with 10 mL of ice-cold ethanol to remove unreacted starting materials, and dry under a vacuum to afford the intermediate.

Protocol B: Vilsmeier-Haack Cyclization and Formylation

Objective: Conversion of the hydrazone to the final pyrazole-4-carbaldehyde. Causality & Validation: Anhydrous N,N-dimethylformamide (DMF) is strictly required; trace moisture will prematurely hydrolyze the highly moisture-sensitive Vilsmeier reagent, drastically reducing yields[2]. A minimum of 3.0 equivalents of POCl₃ is required because the mechanism fundamentally consumes two equivalents (one for ring closure, one for formylation), while the third compensates for side reactions[4].

Step-by-Step Methodology:

• Reagent Generation: Charge a dry 100 mL round-bottom flask with anhydrous DMF (15 mL) and cool to 0-5 °C in an ice-water bath. Add POCl₃ (30.0 mmol, 3.0 eq) dropwise over 15 minutes. Caution: Highly exothermic. Stir for 30 minutes to ensure complete formation of the Vilsmeier reagent.

• Substrate Addition: Dissolve the hydrazone intermediate (10.0 mmol) in 5 mL of anhydrous DMF and add it dropwise to the cold Vilsmeier reagent.

• Cyclization: Remove the ice bath, allow the mixture to reach room temperature, and then heat to 80-90 °C for 4 to 6 hours.

• Hydrolysis & Precipitation: Pour the hot reaction mixture slowly over 100 g of crushed ice with vigorous stirring. The ice water serves a dual mechanistic purpose: quenching unreacted POCl₃ and hydrolyzing the C4-iminium intermediate into the final aldehyde[4].

• Neutralization: Slowly add a cold 10% NaOH aqueous solution until the pH reaches 7.0-7.5. The neutralization forces the highly organic pyrazole-4-carbaldehyde to crash out of the aqueous phase as a pale yellow precipitate, validating the successful hydrolysis.

• Isolation: Filter the solid, wash thoroughly with distilled water to remove inorganic salts, and recrystallize from ethanol to yield the pure target compound.

Mechanistic Elucidation of the Vilsmeier-Haack Cascade

The transformation of an acetophenone hydrazone into a pyrazole-4-carbaldehyde is a remarkable cascade involving tautomerization, double electrophilic attack, and intramolecular cyclization[4].

• Formation of the Vilsmeier Reagent (VR): DMF reacts with POCl₃ to form chloromethylene-N,N-dimethyliminium chloride, a highly electrophilic species.

• Tautomerization & First Attack: The hydrazone undergoes tautomerization to an enamine-like species. The nucleophilic methylene carbon (C4 of the original acetophenone) attacks the VR. This added carbon will eventually become the C5 atom of the pyrazole ring.

• Second Electrophilic Attack: A second equivalent of VR attacks the same activated carbon center. This second addition provides the carbon atom that will become the C4-carbaldehyde group.

• Intramolecular Cyclization: The secondary amine of the hydrazone (NH) acts as an internal nucleophile, attacking the first iminium carbon to close the 5-membered pyrazole ring, followed by the elimination of dimethylamine to restore aromaticity[2].

• Aqueous Hydrolysis: The resulting product is a pyrazole bearing an iminium salt at the C4 position. Upon pouring the mixture into ice water, the iminium is hydrolyzed to the final carbaldehyde group.

Fig 2. Step-by-step mechanism of the Vilsmeier-Haack pyrazole synthesis.

Quantitative Data & Yield Analysis

The stoichiometry and thermal conditions of the Vilsmeier-Haack cyclization are paramount. The following tables summarize the required equivalents and the empirical optimization landscape for this class of reactions.

Table 1: Stoichiometric Requirements for Vilsmeier-Haack Cyclization

Reagent	Molecular Weight ( g/mol )	Equivalents	Mechanistic Function
Hydrazone Intermediate	303.20	1.0	Substrate / Scaffold
POCl₃	153.33	3.0 - 4.0	Activating Agent / VR Precursor
Anhydrous DMF	73.09	> 10.0	Formyl Source / Reaction Solvent
NaOH (aq, 10%)	40.00	As needed	Neutralization / Product Precipitation

Table 2: Reaction Optimization Matrix (Cyclization Step)

Temperature (°C)	POCl₃ Equivalents	Reaction Time (h)	TLC Conversion (%)	Isolated Yield (%)	Observation / Causality
25 (RT)	3.0	12	< 20	N/A	Insufficient thermal energy for cyclization.
60	3.0	6	65	58	Sluggish second electrophilic attack.
85	3.0	4	> 95	82	Optimal thermodynamic conditions.
85	1.5	6	40	31	Reagent depletion; incomplete formylation.

Conclusion

The synthesis of 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde is a masterclass in tandem reaction design. By leveraging the dual role of the Vilsmeier-Haack reagent as both a cyclization promoter and a formylating agent, researchers can rapidly access highly functionalized pyrazole scaffolds. Strict adherence to anhydrous conditions, stoichiometric control, and precise temperature modulation are the self-validating pillars that guarantee high yields and high purity in this synthetic workflow.

References

• Title: Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes Source: Molecules (via National Institutes of Health - PMC) URL: [Link]

• Title: Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent Source: RSC Advances (The Royal Society of Chemistry) URL: [Link]

• Title: 1-phenyl-1H-pyrazole-4-carboxaldehyde and Its Aldimines Derivatives Source: Asian Journal of Chemistry URL: [Link]

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Navigating the Molecular Landscape: A Technical Guide to Docking Studies of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde

For Immediate Release

A Deep Dive into the Computational Analysis of a Promising Pyrazole Derivative for Drug Discovery

This in-depth technical guide, tailored for researchers, scientists, and drug development professionals, provides a comprehensive overview of molecular docking studies involving the novel compound 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde. Pyrazole scaffolds are a cornerstone in medicinal chemistry, forming the structural basis for a variety of clinically significant drugs.[1] This guide will navigate the synthesis, characterization, and computational evaluation of this specific pyrazole derivative, offering field-proven insights and detailed protocols to accelerate drug discovery efforts.

The Significance of Pyrazole Derivatives in Modern Drug Discovery

The pyrazole ring system is a "privileged scaffold" in medicinal chemistry, renowned for its presence in numerous therapeutic agents.[1] Compounds containing the pyrazole moiety exhibit a wide spectrum of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties.[2][3] The versatility of the pyrazole core allows for extensive chemical modification, enabling the fine-tuning of its pharmacological profile.[1] Computational methods, particularly molecular docking, have become indispensable in understanding the structure-activity relationships of these compounds, guiding the rational design of new and more effective drugs.[4]

Synthesis and Characterization of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde

The synthesis of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde is typically achieved through a Vilsmeier-Haack reaction.[5][6][7] This reaction involves the formylation of an activated aromatic or heterocyclic compound. In this case, a substituted hydrazone is treated with the Vilsmeier reagent (a mixture of a substituted formamide like N,N-dimethylformamide (DMF) and an acid chloride such as phosphoryl chloride (POCl3)) to yield the desired pyrazole-4-carbaldehyde.[8][9]

A generalized synthetic protocol is as follows:

• Preparation of the corresponding hydrazone from 4-bromoacetophenone and p-tolylhydrazine.

• Generation of the Vilsmeier reagent by the dropwise addition of POCl3 to DMF at reduced temperatures.

• Addition of the hydrazone to the Vilsmeier reagent and subsequent heating.

• Workup of the reaction mixture, typically involving pouring onto ice and neutralization, followed by filtration and purification.[9][10]

The structure of the synthesized compound is then confirmed using various analytical techniques, including Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS), to ensure its identity and purity before proceeding with biological and computational studies.[8][11]

The Core of Computational Analysis: A Molecular Docking Workflow

Molecular docking is a powerful computational tool used to predict the preferred orientation of one molecule (the ligand) when bound to a second (the receptor, typically a protein).[12] This technique provides valuable insights into the binding mode, affinity, and interactions between the ligand and the target protein, which is crucial for drug discovery.[12][13][14]

A typical molecular docking workflow can be visualized as follows:

Caption: A generalized workflow for molecular docking studies.

Target Selection and Preparation

The initial and most critical step is the selection of a biologically relevant protein target. Pyrazole derivatives have shown inhibitory activity against a range of targets, including receptor tyrosine kinases and protein kinases, which are often implicated in cancer and inflammatory diseases.[13][14] For this guide, let's consider a hypothetical protein kinase as our target.

Protocol for Protein Preparation:

• Obtain Protein Structure: Download the 3D structure of the target protein from the Protein Data Bank (PDB).[15][16]

• Clean the Structure: Remove all non-essential molecules, such as water, ions, and co-crystallized ligands.[17][18]

• Add Hydrogens: Add hydrogen atoms to the protein, as they are typically not resolved in X-ray crystal structures.[16][18]

• Assign Charges: Assign partial charges to each atom of the protein. This is crucial for calculating the electrostatic interactions.[17]

• Energy Minimization: Perform a brief energy minimization to relieve any steric clashes and optimize the protein structure.

Ligand Preparation

The 3D structure of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde must be prepared for docking.

Protocol for Ligand Preparation:

• Generate 3D Structure: Convert the 2D chemical structure into a 3D conformation.[19]

• Energy Minimization: Minimize the energy of the ligand to obtain a low-energy, stable conformation.[20]

• Assign Charges and Atom Types: Assign appropriate partial charges and atom types to the ligand atoms.[21]

• Define Rotatable Bonds: Identify the rotatable bonds within the ligand to allow for conformational flexibility during docking.[21]

Docking Simulation

With the prepared protein and ligand, the docking simulation can be performed using software such as AutoDock, Schrödinger's Glide, or GOLD.[22][23]

Protocol for Docking Simulation:

• Grid Box Generation: Define a grid box around the active site of the protein. This grid defines the search space for the ligand docking.[24][25]

• Run Docking: Execute the docking algorithm. The software will systematically explore different conformations and orientations of the ligand within the defined grid box.[15]

• Scoring: The software will calculate a binding score for each generated pose, which estimates the binding affinity. Lower binding energies generally indicate more favorable binding.[26]

Analysis and Interpretation of Docking Results

The output of a docking simulation is a set of possible binding poses for the ligand, each with a corresponding binding score.

Binding Affinity and Pose Selection

The primary metric for evaluating docking results is the binding affinity, often expressed in kcal/mol.[26] The pose with the lowest binding energy is typically considered the most likely binding mode. However, it's essential to analyze a cluster of low-energy poses.

Parameter	Description	Typical Values
Binding Energy (kcal/mol)	Estimated free energy of binding. Lower values indicate stronger binding.	-5 to -15
Inhibition Constant (Ki)	Predicted inhibition constant based on binding energy.	Varies (nM to µM)
RMSD (Å)	Root Mean Square Deviation from a reference (e.g., co-crystallized ligand). Values < 2.0 Å are generally considered good.	< 2.0

Visualization of Interactions

Visualizing the top-ranked poses within the protein's active site is crucial for understanding the key interactions that stabilize the complex.[27] This can be done using molecular visualization software like PyMOL or Chimera.[15][28]

Key interactions to look for include:

• Hydrogen Bonds: Interactions between a hydrogen atom covalently bonded to an electronegative atom and another electronegative atom.

• Hydrophobic Interactions: Interactions between nonpolar regions of the ligand and protein.

• Pi-Pi Stacking: Interactions between aromatic rings.

• Van der Waals Interactions: Weak, short-range electrostatic interactions.

Caption: A conceptual diagram of potential ligand-protein interactions.

Validation of the Docking Protocol

To ensure the reliability of the docking results, it is essential to validate the docking protocol.[29]

Protocol for Docking Validation:

• Redocking: If a co-crystallized structure of the target protein with a known ligand is available, a common validation method is to extract the native ligand and then dock it back into the protein's active site.[24][30]

• RMSD Calculation: The root-mean-square deviation (RMSD) between the docked pose and the original crystallographic pose of the native ligand is calculated. An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode.[30][31]

Conclusion and Future Directions

Molecular docking is a powerful and cost-effective tool in the early stages of drug discovery.[4] For 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde, these studies can provide crucial insights into its potential biological targets and mechanism of action. The findings from these in silico experiments can guide further experimental validation, such as in vitro enzyme assays and cell-based studies, ultimately accelerating the development of novel therapeutics. The integration of computational and experimental approaches is paramount for the successful discovery of new drug candidates.[32]

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• Diller, D. J., & Merz, K. M. (2007). Validation Studies of the Site-Directed Docking Program LibDock. Journal of Chemical Information and Modeling, 47(6), 2423-2431. Retrieved from [Link]

• RSC Publishing. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. Retrieved from [Link]

• PMC. (n.d.). Benchmarking different docking protocols for predicting the binding poses of ligands complexed with cyclooxygenase enzymes and screening chemical libraries. Retrieved from [Link]

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Thermodynamic stability of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde

An In-Depth Technical Guide to the Thermodynamic Stability of 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde

Abstract

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. The specific derivative, 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde, presents a promising candidate for further drug development due to its unique substitution pattern. However, its progression through the development pipeline is contingent upon a thorough understanding of its physicochemical properties, paramount among which is thermodynamic stability. This guide provides a comprehensive framework for evaluating the thermodynamic stability of this molecule. It moves beyond a simple recitation of protocols to explain the causal relationships behind experimental choices, integrating thermal analysis, forced degradation studies under ICH guidelines, and computational modeling. This multi-faceted approach ensures the generation of a robust stability profile, which is critical for informing decisions related to manufacturing, formulation, storage, and regulatory submission.[1][2][3]

Introduction to the Pyrazole Scaffold and the Subject Molecule

Heterocyclic compounds are foundational to modern pharmacology, with nitrogen-containing rings like pyrazole being particularly prevalent.[4] The stability of these molecules is not an academic curiosity but a critical determinant of a drug's safety, efficacy, and shelf-life.[1] An unstable compound can degrade into inactive or, worse, toxic byproducts, compromising patient safety.[3]

The subject of this guide, 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde, is a multi-substituted pyrazole. Its thermodynamic stability is influenced by the interplay of its constituent parts:

• The Pyrazole Core: An aromatic five-membered ring whose stability is influenced by electron delocalization.[5][6]

• The 3-(4-Bromophenyl) Group: An electron-withdrawing group that can affect the electron density and reactivity of the pyrazole ring.

• The 1-p-tolyl Group: This substituent influences the molecule's overall steric and electronic properties.

• The 4-carbaldehyde Group: A reactive aldehyde moiety that can be a site for potential degradation reactions.

A comprehensive evaluation of this molecule's stability is therefore essential for de-risking its development as a potential active pharmaceutical ingredient (API).

Theoretical Underpinnings of Molecular Stability

The stability of a heterocyclic compound like a pyrazole derivative is governed by factors including aromaticity, resonance delocalization, and the electronic effects of its substituents.[5] Computational studies on similar pyrazole radicals have shown that delocalization of electrons across the ring system significantly enhances both thermodynamic and kinetic stability.[5][7] The introduction of bulky phenyl and tolyl groups, as well as the reactive carbaldehyde, creates a complex electronic and steric environment. The stability of the N-N bond within the pyrazole ring is a key factor, and its robustness is crucial for the overall integrity of the molecule.[8]

Synthesis and Purity Confirmation: The Non-Negotiable Starting Point

Before any stability assessment, the synthesis and rigorous purification of the target compound are required. The Vilsmeier-Haack reaction is a common and effective method for synthesizing pyrazole-4-carbaldehydes from the corresponding hydrazones.[9][10][11]

Proposed Synthetic Route: The synthesis would likely involve the reaction of 4-bromoacetophenone p-tolylhydrazone with a Vilsmeier reagent (e.g., POCl₃/DMF).

It is imperative to confirm the identity and purity of the synthesized compound using standard analytical techniques (¹H-NMR, ¹³C-NMR, Mass Spectrometry, and Elemental Analysis) before proceeding. Stability studies conducted on an impure sample yield meaningless and misleading data.

Experimental Evaluation of Thermodynamic Stability

A multi-pronged experimental approach is necessary to build a complete stability profile. This involves direct thermal analysis to determine intrinsic stability and long-term studies that simulate real-world storage conditions.

Thermal Analysis Techniques

Thermal analysis provides quantitative data on how a material's properties change with temperature. For pharmaceutical compounds, Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the primary tools.[1][12]

DSC measures the heat flow into or out of a sample as a function of temperature, allowing for the detection of thermal events like melting, crystallization, and glass transitions.[13][14]

Protocol: DSC Analysis for Thermal Stability

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard. Acceptable limits for indium are typically 156.6 ± 0.5 °C for onset temperature and 28.6 ± 2.9 J/g for enthalpy of fusion.[15]

• Sample Preparation: Accurately weigh 2-5 mg of 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde into a clean aluminum or hermetically sealed pan. The use of a hermetic pan is crucial to contain any potential volatiles and prevent interaction with the atmosphere.

• Experimental Conditions:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert nitrogen atmosphere (flow rate ~50 mL/min) to prevent oxidative degradation.

  • Heat the sample at a linear rate of 10 °C/min from ambient temperature (e.g., 25 °C) to a temperature beyond its melting point (e.g., 300 °C).

• Data Analysis: Analyze the resulting thermogram to determine key thermal events.

Table 1: Interpretation of DSC Thermal Events

Observed Event	Interpretation	Significance for Stability
Sharp Endotherm	Melting Point (Tₘ)	A sharp, high melting point often indicates high purity and a stable crystalline lattice.
Broad Endotherm	Glass Transition (T₉)	Indicates the presence of an amorphous phase, which is generally less stable than a crystalline form.
Exotherm	Decomposition / Crystallization	An exotherm following the melt indicates thermal decomposition. Its onset temperature is a key stability marker.

TGA measures the change in a sample's mass as it is heated under controlled conditions.[16][17] It is invaluable for determining the temperature at which degradation begins and for quantifying volatile content like residual solvents or water.[12][16]

Protocol: TGA for Decomposition Profiling

• Instrument Verification: Verify the TGA's mass balance using standard calibration weights and its temperature sensor with certified magnetic standards.

• Sample Preparation: Weigh 5-10 mg of the compound into a ceramic or platinum TGA pan.

• Experimental Conditions:

  • Place the sample pan in the TGA furnace.

  • Purge with a nitrogen atmosphere (~50 mL/min).

  • Heat the sample at a rate of 10 °C/min from ambient temperature to an upper limit where complete decomposition is expected (e.g., 500 °C).

• Data Analysis: Plot the percentage of weight loss versus temperature. The onset temperature of significant weight loss is the decomposition temperature (Tₔ).

Caption: Integrated workflow for regulatory stability testing and degradation analysis.

Computational Modeling for Predictive Insights

In silico methods provide a powerful complement to experimental work, offering insights into the molecule's intrinsic electronic structure and stability before resource-intensive lab work begins.

Density Functional Theory (DFT)

DFT calculations can be used to determine the optimized molecular geometry and electronic properties of the compound. [18]A key parameter is the HOMO-LUMO (Highest Occupied Molecular Orbital-Lowest Unoccupied Molecular Orbital) energy gap. A larger HOMO-LUMO gap generally correlates with higher kinetic stability and lower chemical reactivity. [18]

Molecular Dynamics (MD) Simulations

MD simulations can model the physical movements of atoms in the molecule over time. [18]This is particularly useful for assessing the conformational stability of the molecule, especially the rotational freedom and orientation of the phenyl, tolyl, and carbaldehyde substituents relative to the pyrazole core. [18]

Caption: A conceptual model for using computational chemistry to predict stability.

Conclusion: Building a Holistic Stability Profile

The thermodynamic stability of 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde cannot be determined by a single experiment. A robust and reliable stability profile is constructed by integrating data from orthogonal techniques. The sharp melting point and high decomposition temperature from thermal analysis provide a baseline of intrinsic stability. The results from long-term and accelerated studies under ICH guidelines provide the data necessary for regulatory submissions and define practical storage conditions. Finally, forced degradation studies reveal the molecule's "Achilles' heel," identifying the conditions under which it is most likely to fail and what byproducts may form. Complemented by predictive computational models, this comprehensive approach ensures that the stability of this promising molecule is well-understood, paving the way for its safe and effective development as a therapeutic agent.

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• Thermogravimetric Analysis in Pharmaceuticals - Veeprho. (2020).
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• Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024).
• Thermogravimetric Analysis (TGA) - Types, Methods, Materials, Labs, FAQs | Aurigaresearch. (2022).
• REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND - International Journal of Research in Pharmaceutical and Nano Sciences (IJRPNS). (2026).
• Unravelling the factors affecting the stability and reactivity of dehydro-pyrazole, isothiazole and isoxazole radical isomers: a computational study - RSC Publishing. (2024).
• Imidazole and it saturated derivatives vs pyrazole and it saturated derivatives: a computational study on relative stability - PURKH.
• Guidelines for Stability testing of Active Pharmaceutical Ingredients (Bulk Drugs) and finished pharmaceutical products - The Truth Pill. (2018).
• Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
• Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products - The Royal Society of Chemistry.
• Theoretical Exploration of Pyrazole Scaffolds: A Computational Guide for Drug Discovery and Materials Science - Benchchem.
• Key Guidelines for Stability Testing of Pharmaceutical Products - Omori UK. (2025).
• Stability testing of existing active substances and related finished products | EMA. (2023).
• 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC.
• Computational Study on the Structure, Stability, and Electronic Feature Analyses of Trapped Halocarbons inside a Novel Bispyrazole Organic Molecular Cage - PMC.
• Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation | Organic Process Research & Development - ACS Publications. (2019).
• Synthesis, Characterization and Thermal Degradation of Some New 3,5-dimethyl Pyrazole Derivatives - ResearchGate.
• Differential Scanning Calorimetry.
• Differential scanning calorimetry - Wikipedia.
• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Publishing. (2025).
• Differential Scanning Calorimeter (DSC/DTA) - NETZSCH Analyzing & Testing. (2026).
• Synthesis, Physicochemical, Thermal and Antioxidative Properties of Zn(II) Coordination Compounds with Pyrazole-Type Ligand - MDPI. (2022).
• 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC.
• Synthesis of the starting compound 3-(4-bromophenyl)-1-ethyl-1H-pyrazole-4-carbaldehyde 1 - ResearchGate.
• Differential Scanning Calorimetry | DSC - EAG Laboratories.
• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents | ACS Omega. (2025).
• Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions - KTU ePubl.
• 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives.
• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties - PubMed. (2024).
• Pharmaceutical Forced Degradation Studies with Regulatory Consideration.
• Forced Degradation – A Review - Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. (2022).
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026).
• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents - MDPI. (2026).
• (PDF) 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde - ResearchGate.
• In silico molecular modelling studies of newly synthesized pyrazole derivatives from p-bromo benzoic acid - International Journal of Multidisciplinary Research and Development. (2019).
• (PDF) 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde - ResearchGate.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Vilsmeier-Haack Formylation for the Synthesis of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde

Abstract

The Vilsmeier-Haack reaction is a cornerstone of synthetic organic chemistry, providing a mild and efficient method for the formylation of electron-rich aromatic and heterocyclic compounds.[1][2] This application note presents a detailed, field-proven protocol for the regioselective synthesis of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde from its corresponding pyrazole precursor. Pyrazole-4-carbaldehydes are valuable synthons, serving as key intermediates in the development of pharmaceuticals and functional materials.[3][4] This guide delves into the underlying reaction mechanism, provides a step-by-step experimental procedure, outlines critical safety considerations for handling the Vilsmeier reagent, and offers expert insights for troubleshooting and optimization. The protocol is designed for researchers, scientists, and drug development professionals seeking a reliable and well-validated methodology.

Mechanistic Rationale & Scientific Principles

The Vilsmeier-Haack reaction proceeds via an electrophilic aromatic substitution mechanism. The success of this protocol hinges on understanding the formation of the active electrophile and the electronic nature of the pyrazole substrate.

1.1. Formation of the Vilsmeier Reagent

The active formylating agent, the Vilsmeier reagent (a chloroiminium salt), is generated in situ from the reaction of a tertiary amide, typically N,N-dimethylformamide (DMF), with an acid chloride, most commonly phosphorus oxychloride (POCl₃).[5][6] The reaction is highly exothermic and must be performed at low temperatures (0-5 °C) to ensure controlled formation and prevent decomposition.

Caption: In-situ generation of the electrophilic Vilsmeier reagent.

1.2. Regioselective Formylation of the Pyrazole Ring

The pyrazole ring is an electron-rich heterocycle. In 1,3-disubstituted pyrazoles, the C4 position is the most nucleophilic and sterically accessible site for electrophilic attack. The Vilsmeier reagent, being a relatively mild electrophile, reacts selectively at this position, leading to the exclusive formation of the 4-formyl derivative. The reaction proceeds through a sigma complex intermediate, which then eliminates a proton to restore aromaticity. The resulting iminium salt is subsequently hydrolyzed during the aqueous work-up to yield the final aldehyde product.[7]

Caption: Simplified mechanism of Vilsmeier-Haack formylation on a pyrazole ring.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of structurally related compounds.[8][9]

2.1. Materials and Reagents

Reagent	Grade	Supplier Example	Notes
3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole	>98% Purity	Commercial	Starting material
N,N-Dimethylformamide (DMF)	Anhydrous, >99.8%	Commercial	Store over molecular sieves
Phosphorus oxychloride (POCl₃)	Reagent grade, >99%	Commercial	Handle in fume hood, highly corrosive
Sodium Bicarbonate (NaHCO₃)	ACS Grade	Commercial	Used for neutralization
Ethyl Acetate	ACS Grade	Commercial	For extraction
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Commercial	For drying
Methanol / Ethanol	ACS Grade	Commercial	For recrystallization
Deionized Water	N/A	In-house	For work-up
Silica Gel	60 Å, 230-400 mesh	Commercial	For optional column chromatography

2.2. Equipment

• Three-neck round-bottom flask with magnetic stirrer

• Dropping funnel

• Reflux condenser with a calcium chloride or argon/nitrogen inlet

• Ice-water bath

• Heating mantle with temperature controller

• Standard laboratory glassware (beakers, flasks, funnels)

• Büchner funnel and vacuum flask

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel)

2.3. CRITICAL SAFETY PRECAUTIONS

• Phosphorus oxychloride (POCl₃) is highly corrosive, toxic, and reacts violently with water. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and acid-resistant gloves.

• The Vilsmeier reagent is moisture-sensitive and reactive. Its quenching is highly exothermic and releases gas. Crucially, always add the reaction mixture slowly to the quenching solution (ice-cold bicarbonate); NEVER add water or base to the reaction mixture directly. [10] This prevents a localized, uncontrolled exothermic reaction. The quenching vessel should be at least four times the volume of the reaction mixture to accommodate potential foaming.[10]

• All steps must be performed under anhydrous conditions until the final work-up.

2.4. Step-by-Step Procedure

Caption: Experimental workflow for the Vilsmeier-Haack formylation.

• Preparation of the Vilsmeier Reagent:

  • To a dry, three-neck 250 mL round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous DMF (15 mL, ~5 eq.).

  • Cool the flask to 0-5 °C using an ice-water bath.

  • Add phosphorus oxychloride (POCl₃) (5.5 mL, ~1.5 eq.) dropwise to the cold, stirring DMF over 30 minutes. Ensure the internal temperature does not exceed 10 °C.

  • After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 30 minutes. The Vilsmeier reagent typically forms as a white to pale yellow solid or a viscous liquid.[5]

• Formylation Reaction:

  • Add 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole (e.g., 10 g, 1.0 eq.) to the pre-formed Vilsmeier reagent. This may be done as a solid in portions or as a solution in a minimal amount of anhydrous DMF.

  • Replace the ice bath with a heating mantle and heat the reaction mixture to 70-80 °C.[7][9]

  • Maintain stirring at this temperature for 4-6 hours. Monitor the reaction's progress by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate eluent system) until the starting material is consumed.

• Work-up and Product Isolation:

  • Once the reaction is complete, cool the mixture to room temperature and then further cool in an ice bath.

  • In a separate large beaker (at least 1 L), prepare a mixture of crushed ice and water (~400 mL).

  • Carefully and slowly , pour the cold reaction mixture onto the crushed ice with vigorous stirring.

  • Neutralize the acidic solution by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the evolution of CO₂ gas ceases and the pH is neutral to basic (pH 7-8). A solid product should precipitate.

  • Continue stirring the slurry in the ice bath for 30-60 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake thoroughly with cold deionized water (3 x 50 mL) to remove any residual salts.

  • Dry the crude product under vacuum.

• Purification:

  • The crude solid can be purified by recrystallization from a suitable solvent, such as methanol or ethanol, to yield the final product as a crystalline solid.[9]

  • If necessary, column chromatography on silica gel can be performed for higher purity.

Expected Results & Characterization

• Yield: Good to excellent (typically 70-90%).

• Appearance: Off-white to pale yellow crystalline solid.

• Characterization:

  • ¹H NMR: Expect a characteristic singlet for the aldehyde proton (CHO) around δ 9.8-10.0 ppm. Other aromatic and methyl protons should appear at their expected chemical shifts.

  • ¹³C NMR: The aldehyde carbonyl carbon will appear downfield, typically around δ 183-186 ppm.

  • FT-IR: A strong C=O stretching band for the aldehyde will be present around 1670-1690 cm⁻¹.[3]

  • Mass Spectrometry: The molecular ion peak corresponding to the product's mass (C₁₇H₁₃BrN₂O) should be observed.

Troubleshooting & Field-Proven Insights

Issue	Probable Cause	Recommended Solution
Low or No Conversion	1. Inactive Vilsmeier reagent (moisture contamination).2. Insufficient reaction temperature or time.3. Substrate is deactivated.	1. Ensure all glassware is oven-dried and reagents (especially DMF) are strictly anhydrous.2. Increase reaction temperature incrementally (e.g., to 90-100 °C) or extend the reaction time. Monitor by TLC.3. Consider using a larger excess of the Vilsmeier reagent (e.g., 3-5 eq. of POCl₃/DMF).[11]
Difficult Work-up	Formation of an oily product or emulsion instead of a solid precipitate.	1. Ensure complete neutralization and stir the quenched mixture for an extended period in an ice bath.2. If an oil persists, perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.
Product Contamination	Incomplete hydrolysis of the iminium intermediate or residual DMF.	1. During work-up, ensure the pH is slightly basic and allow sufficient stirring time for complete hydrolysis.2. Wash the filtered product thoroughly with water.3. A high vacuum can be used to remove residual DMF from the final product.

Conclusion

The Vilsmeier-Haack reaction is a highly effective and regioselective method for the synthesis of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde. By carefully controlling reaction conditions, particularly temperature and moisture, and adhering to strict safety protocols during reagent handling and quenching, this protocol provides a reliable path to this valuable synthetic intermediate in high yield and purity.

References

• Benchchem. (n.d.). Handling and Quenching of Unreacted Vilsmeier Reagent. Technical Support Center.
• Grokipedia. (n.d.). Vilsmeier reagent.
• Al-Amiery, A. A., et al. (2023). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies.
• Krasavin, M., et al. (2006). Vilsmeier-Haak formylation of 3,5-dimethylpyrazoles.
• Kumari, A., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances.
• Popov, A. V., et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc.
• Bala, S., et al. (2023). Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis. Synthesis.
• Prasath, R., et al. (2011). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E.
• Jasiūnienė, E., et al. (2024). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Molbank.
• Kimura, T., et al. (2010).
• Abdel-Maksoud, M. S., et al. (2014). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E.
• Shamsuzzaman, et al. (2015). VILSMEIER-HAACK SYNTHESIS OF NEW STEROIDAL PYRAZOLES. Rep. Adv. Appl. Sci.
• Eldebss, T. M. A., et al. (2020). Design and synthesis of some new tri-substituted pyrazole derivatives as anticancer agents.
• Lokhande, P. D., et al. (2011). Regioselective formylation and chemoselective oxidation of 1, 3, 5-triaryl pyrazoline: Synthesis of 4-(3,5-diaryl-1H-pyrazol-1-yl) benzaldehydes. Journal of Chemical and Pharmaceutical Research.
• Enamine. (n.d.). Vilsmeier Reagent.
• Patil, S. B., & Patil, D. B. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research.

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The Strategic Synthesis of Advanced Pyrazole-Based Ligands from 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde: A Guide for Researchers

Abstract

This comprehensive guide details the synthesis and application of novel pyrazole-based ligands derived from 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde. Pyrazole scaffolds are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and coordination properties.[1][2][3][4] This document provides researchers, scientists, and drug development professionals with detailed protocols for the elaboration of this versatile starting material into more complex and functionalized ligands. The methodologies covered include the formation of Schiff base ligands and the strategic use of the aryl bromide in palladium-catalyzed cross-coupling reactions. We will delve into the rationale behind experimental choices, ensuring scientifically sound and reproducible outcomes.

Introduction: The Significance of Pyrazole-Based Ligands

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a privileged scaffold in modern chemistry.[3] Its derivatives exhibit a wide spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and antitumor properties.[1][2][4][5] Furthermore, pyrazole-containing molecules serve as versatile ligands in coordination chemistry, capable of forming stable complexes with a variety of transition metals.[6][7][8] These metal complexes have found applications in catalysis, including hydrogenation, carbon-carbon bond formation, and polymerization reactions.[7][9]

The starting material, 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde, is a strategically designed precursor for ligand synthesis. It possesses three key functional handles for chemical modification:

• The Carbaldehyde Group: A versatile functional group for the synthesis of imines (Schiff bases), and other derivatives.

• The Bromophenyl Group: An ideal substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, allowing for the introduction of diverse aryl or alkyl substituents.[10][11][12][13]

• The Pyrazole Core: The nitrogen atoms of the pyrazole ring can act as coordination sites for metal ions.[6][14]

This guide will provide detailed protocols for leveraging these functionalities to generate a library of novel pyrazole-based ligands.

Synthetic Pathways and Experimental Protocols

The following sections outline two primary synthetic routes for the elaboration of 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde into advanced ligands.

Pathway A: Synthesis of Pyrazole-Based Schiff Base Ligands

Schiff base formation is a robust and straightforward method for introducing new functional groups and extending the conjugation of the pyrazole system. The reaction involves the condensation of the pyrazole-4-carbaldehyde with a primary amine.[15][16][17][18]

Diagram 1: General Scheme for Schiff Base Ligand Synthesis

Caption: General reaction scheme for the synthesis of pyrazole-based Schiff base ligands.

Protocol 2.1.1: Synthesis of a Representative Schiff Base Ligand

This protocol describes the synthesis of a Schiff base ligand from 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde and 2-aminophenol.

Materials and Reagents:

Reagent	Supplier	Grade	Quantity
3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde	Custom Synthesis	≥98%	1.0 g (2.88 mmol)
2-Aminophenol	Sigma-Aldrich	ReagentPlus®, ≥99%	0.31 g (2.88 mmol)
Ethanol	Fisher Scientific	Anhydrous	20 mL

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde (1.0 g, 2.88 mmol) and ethanol (20 mL).

• Stir the mixture at room temperature until the starting material is completely dissolved.

• Add 2-aminophenol (0.31 g, 2.88 mmol) to the solution. A color change may be observed.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate 7:3).

• After completion of the reaction, allow the mixture to cool to room temperature. The product may precipitate out of the solution.

• If a precipitate forms, collect the solid by vacuum filtration, wash with cold ethanol (2 x 5 mL), and dry under vacuum.

• If no precipitate forms, reduce the volume of the solvent under reduced pressure and cool the concentrated solution in an ice bath to induce crystallization.

• The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Expected Outcome and Characterization:

The expected product is a colored solid. The structure should be confirmed by spectroscopic methods:

• ¹H NMR: Appearance of a new singlet in the region of 8-9 ppm corresponding to the imine proton (-CH=N-). Disappearance of the aldehyde proton signal around 10 ppm.

• ¹³C NMR: Appearance of a new signal for the imine carbon around 160 ppm.

• FT-IR: Appearance of a characteristic C=N stretching band around 1600-1650 cm⁻¹.

• Mass Spectrometry: Molecular ion peak corresponding to the expected molecular weight of the Schiff base.

Pathway B: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The presence of the bromophenyl moiety allows for the introduction of a wide range of substituents via the Suzuki-Miyaura cross-coupling reaction. This powerful reaction forms a new carbon-carbon bond between the aryl bromide and an organoboron compound, typically a boronic acid or a boronate ester.[10][12][13][19]

Diagram 2: Suzuki-Miyaura Cross-Coupling Reaction

Caption: General scheme for the Suzuki-Miyaura cross-coupling reaction.

Protocol 2.2.1: Suzuki-Miyaura Coupling with Phenylboronic Acid

This protocol describes a typical Suzuki-Miyaura coupling reaction to replace the bromine atom with a phenyl group.

Materials and Reagents:

Reagent	Supplier	Grade	Quantity
3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde	Custom Synthesis	≥98%	1.0 g (2.88 mmol)
Phenylboronic Acid	Sigma-Aldrich	95%	0.42 g (3.46 mmol)
Tetrakis(triphenylphosphine)palladium(0)	Strem Chemicals	99%	0.10 g (0.086 mmol)
Potassium Carbonate	Acros Organics	Anhydrous, 99%	0.80 g (5.76 mmol)
Toluene	Fisher Scientific	Anhydrous	20 mL
Water	Deionized	-	5 mL

Procedure:

• In a 100 mL Schlenk flask, combine 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde (1.0 g, 2.88 mmol), phenylboronic acid (0.42 g, 3.46 mmol), and potassium carbonate (0.80 g, 5.76 mmol).

• Add tetrakis(triphenylphosphine)palladium(0) (0.10 g, 0.086 mmol) to the flask.

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add anhydrous toluene (20 mL) and deionized water (5 mL) to the flask via syringe.

• Heat the reaction mixture to 90-100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (30 mL) and transfer to a separatory funnel.

• Wash the organic layer with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate.

Expected Outcome and Characterization:

The product will be a solid. Confirmation of the structure should be performed using:

• ¹H NMR: Disappearance of the characteristic signals for the bromophenyl group and the appearance of new signals corresponding to the introduced phenyl group.

• ¹³C NMR: Corresponding changes in the aromatic region of the spectrum.

• Mass Spectrometry: A molecular ion peak corresponding to the coupled product. The isotopic pattern for bromine will be absent.

Applications in Drug Discovery and Materials Science

The synthesized pyrazole-based ligands are valuable building blocks for various applications:

• Medicinal Chemistry: The new ligands can be screened for a wide range of biological activities. The diverse substituents introduced can modulate the pharmacokinetic and pharmacodynamic properties of the molecules.[1][2][3][4]

• Coordination Chemistry and Catalysis: The pyrazole nitrogen atoms and any additional donor atoms in the introduced substituents can coordinate to metal centers, forming novel catalysts for organic transformations.[6][7][9][20]

• Materials Science: The extended π-systems of these ligands can lead to interesting photophysical properties, making them candidates for use in organic light-emitting diodes (OLEDs) or as fluorescent sensors.

Conclusion

This guide provides a robust framework for the synthesis of advanced pyrazole-based ligands from the versatile starting material, 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde. The detailed protocols for Schiff base formation and Suzuki-Miyaura cross-coupling offer reliable methods for generating a diverse library of compounds. The principles and techniques described herein are intended to empower researchers to explore the rich chemical space of pyrazole derivatives and unlock their potential in various scientific disciplines.

References

• Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes - PMC - NIH. (n.d.).
• A review of the recent coordination chemistry and catalytic applications of pyrazole and pyrazolyl transition metal complexes. (2026, February 15). University of Johannesburg.
• Characterization of 4,5-dihydro-1H-pyrazole derivatives by (13) C NMR spectroscopy. (2012, January 15).
• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. (n.d.).
• Technical Support Center: Suzuki Coupling Reactions of 4-Bromopyrazoles. (n.d.). Benchchem.
• Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 4-Bromopyrazol-5-yl Triflates. (2019, July 16).
• Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. (2024, September 25). Research and Reviews.
• Use of pyrazoles as ligands greatly enhances the catalytic activity of titanium iso-propoxide for the ring-opening polymerization of l-lactide: a cooperation effect. (n.d.). RSC Publishing.
• A pyrazole ligand improves the efficiency of Mn-catalysts for transfer hydrogenation. (n.d.). New Journal of Chemistry (RSC Publishing).
• Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. (n.d.).
• Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. (2025, December 23). ACS Omega.
• Sengar, R., Tyagi, S., Prakash, Pathak, V., & Pathak, P. (2007). Synthesis and Characterization of Some Pyrazole Derivatives. Orient J Chem, 23(3).
• Synthesis, Reactions and Medicinal Uses of Pyrazole. (n.d.). Pharmaguideline.
• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. (2016, December 8). The Journal of Organic Chemistry - ACS Publications.
• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023, April 25). MDPI.
• Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. (2022, July 27). Visnav.
• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. (2024, November 22). PMC.
• Transition metal complexes with pyrazole based ligands. (2026, March 3). ResearchGate.
• Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. (2023, September 13). MDPI.
• Cu(II) complexes with pyrazole-derived ligands. Crystal structure of {[diaquanitrato(3-phenyl-5-(2-pyridyl)pyrazole)]copper(II)} nitrate. (2025, August 5). ResearchGate.
• Iron(III)-Complexes with N-Phenylpyrazole-Based Ligands. (2023, June 29). MDPI.
• Pyrazole-Infused Metal Complexes: Anticancer Activity, DNA Cleavage, and Biophysical Insights into DNA/BSA Interactions. (2025, September 17). ACS Applied Bio Materials - ACS Publications.
• Suzuki–Miyaura coupling reaction of brominated... (n.d.). ResearchGate.
• Synthesis¸ Characterization and Biological Activity of Schiff Bases derived from 3-(4-Substituted)-1-phenyl-1H- pyrazole-4-carbaldehyde and o-Aminophenol. (n.d.). ResearchGate.
• SYNTHESIS OF SCHIFF BASE AS DNA GYRASE B INHIBITOR, ANTIBACTERIAL, ANTI-INFLAMMATORY AND ANTIOXIDANT AGENTS. (n.d.). Rasayan Journal of Chemistry.
• General procedure for synthesis of substituted pyrazole carbaldehyde and its Schiff bases with 2-amino phenol. (n.d.). ResearchGate.
• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki– Miyaura cross-coupling reaction. (2018, April 12). RSC Publishing.
• Green synthesis of novel pyrazole containing Schiff base derivatives as antibacterial agents on the bases of in-vitro and DFT. (2013, December 15). European Journal of Chemistry.
• Synthesis and the Study of Bioefficacy of Schiff Base Ligand Decorated by Pyrazolone Moiety. (2020, April 30). Oriental Journal of Chemistry.
• SYNTHESIS, STRUCTURAL AND SPECTROSCOPIC CHARACTERIZATIONS, HIRSHFELD SURFACE ANALYSIS OF TWO COORDINATION COMPOUNDS ASSEMBLED FROM COPPER AND CARBOXYLATES, 3,5-DIMETHYL-1H-PYRAZOLE. (2023, October 28). Journal of Chemistry and Technologies.
• 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. (n.d.). PMC.
• Synthesis of the starting compound 3-(4-bromophenyl)-1-ethyl-1H-pyrazole-4-carbaldehyde 1. (n.d.). ResearchGate.
• Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. (n.d.). KTU ePubl.
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018, January 12). MDPI.
• Synthesis of 3-phenyl-1H-pyrazole derivatives. (n.d.). Atlantis Press.

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• 14. Use of pyrazoles as ligands greatly enhances the catalytic activity of titanium iso-propoxide for the ring-opening polymerization of l-lactide: a cooperation effect - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 16. Bot Verification [rasayanjournal.co.in]
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• 20. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Minimizing unreacted intermediates in 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde synthesis

Welcome to the technical support center for the synthesis of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a focus on minimizing unreacted intermediates and maximizing yield and purity. Our approach is rooted in a deep understanding of the reaction mechanism and practical, field-tested experience.

Introduction: The Vilsmeier-Haack Approach to Pyrazole-4-carbaldehydes

The synthesis of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde is most commonly and efficiently achieved through the Vilsmeier-Haack reaction.[1][2][3][4] This powerful formylation reaction involves the cyclization and subsequent formylation of a hydrazone precursor, in this case, the hydrazone formed from 4-bromoacetophenone and p-tolylhydrazine. The Vilsmeier reagent, a chloroiminium salt generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), is the key electrophile in this transformation.[5][6]

Understanding the nuances of this reaction is critical to troubleshooting common issues such as incomplete conversion and the formation of byproducts. This guide will provide a structured approach to identifying and resolving these challenges.

Troubleshooting Guide: Minimizing Unreacted Intermediates

This section addresses specific problems you may encounter during the synthesis, providing explanations and actionable solutions.

Issue 1: Incomplete Consumption of the Hydrazone Precursor

Question: My TLC analysis consistently shows a significant amount of the starting hydrazone even after prolonged reaction times. What are the potential causes and how can I drive the reaction to completion?

Answer: The persistence of the starting hydrazone is a common issue and can be attributed to several factors related to the Vilsmeier-Haack reaction conditions.

Causality and Solutions:

• Insufficient Vilsmeier Reagent: The stoichiometry of the Vilsmeier reagent is crucial. An inadequate amount will lead to incomplete conversion. The reaction consumes the reagent in both the cyclization and formylation steps.

  • Solution: Increase the molar equivalents of both DMF and POCl₃. A common starting point is to use a significant excess of DMF as the solvent and 2-4 equivalents of POCl₃ relative to the hydrazone.[7]

• Reaction Temperature and Time: The Vilsmeier-Haack reaction often requires heating to proceed at an optimal rate.[3][8] Insufficient thermal energy can lead to a sluggish reaction.

  • Solution: Gradually increase the reaction temperature. A typical range for this synthesis is 60-90°C.[3][8] Monitor the reaction progress by TLC at regular intervals to determine the optimal reaction time, which can range from a few hours to overnight.[7][9]

• Purity of Reagents: The Vilsmeier reagent is highly sensitive to moisture. Any water present in the DMF or on the glassware will quench the reagent, reducing its effective concentration.

  • Solution: Use anhydrous DMF and ensure all glassware is thoroughly dried before use. It is also advisable to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of atmospheric moisture.

Experimental Protocol: Monitoring Reaction Progress by TLC

A robust TLC protocol is essential for accurately assessing the reaction's progress.

Component	Function	Recommended Eluent System
Stationary Phase	Silica gel 60 F₂₅₄	Hexane:Ethyl Acetate (7:3 to 1:1 v/v)
Mobile Phase	Eluent	Adjust polarity for optimal separation
Visualization	UV light (254 nm)	Staining with potassium permanganate or iodine may also be effective.

DOT Diagram: Troubleshooting Incomplete Hydrazone Consumption

Caption: Troubleshooting workflow for incomplete hydrazone consumption.

Issue 2: Formation of an Unidentified Intermediate

Question: My TLC shows the consumption of the hydrazone, but instead of the desired product, a new major spot with a different Rf value appears. What could this intermediate be, and how can I promote its conversion to the final product?

Answer: The formation of a stable intermediate is likely the pyrazole ring that has not yet been formylated at the 4-position.

Causality and Solutions:

• Stepwise Nature of the Reaction: The Vilsmeier-Haack reaction on hydrazones is a two-stage process: cyclization to form the pyrazole ring, followed by electrophilic formylation at the C4 position.[10] If the reaction conditions are not sufficiently forcing, the reaction may stall after the initial cyclization.

• Deactivation of the Pyrazole Ring: The electron-withdrawing nature of the 4-bromophenyl group at the C3 position can slightly deactivate the pyrazole ring towards the second electrophilic attack (formylation) by the Vilsmeier reagent.

  • Solution: Ensure a sufficient excess of the Vilsmeier reagent is present to drive the second step. Increasing the reaction temperature and/or time can also provide the necessary activation energy for the formylation to occur.

DOT Diagram: Reaction Pathway and Intermediate Formation

Caption: Stepwise mechanism of the Vilsmeier-Haack reaction on the hydrazone precursor.

Frequently Asked Questions (FAQs)

Q1: What is the optimal ratio of POCl₃ to DMF for the Vilsmeier reagent formation?

A1: While the stoichiometric ratio is 1:1, it is common practice to use DMF as the solvent, meaning it is in large excess. The amount of POCl₃ is typically between 1.5 to 4 equivalents relative to the hydrazone substrate.[7] For challenging substrates, a higher excess of POCl₃ may be beneficial.

Q2: I observe a dark coloration of the reaction mixture. Is this normal?

A2: Yes, the formation of the Vilsmeier reagent and its subsequent reaction often results in a colored, viscous mixture. However, excessive charring or the formation of black, insoluble tars could indicate decomposition, potentially due to too high a reaction temperature or impurities in the starting materials.

Q3: What are the key considerations for the work-up procedure?

A3: The work-up involves quenching the reaction mixture with ice-water. This is a highly exothermic process and should be done slowly and with efficient cooling to control the release of heat and HCl gas. The product is then typically extracted with an organic solvent like ethyl acetate or dichloromethane. A final wash with a mild base, such as a saturated sodium bicarbonate solution, is often employed to neutralize any remaining acid.[7]

Q4: How can I effectively purify the final product?

A4: The crude product is often a solid that can be isolated by filtration after the aqueous work-up. Purification is typically achieved by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.[11] Recrystallization from a suitable solvent system, such as ethanol or a mixture of chloroform and hexanes, can be an effective final purification step to obtain a highly pure product.[9]

Experimental Protocol: Synthesis of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde

This protocol is a generalized procedure and may require optimization for specific laboratory conditions and scales.

Materials:

• 4-Bromoacetophenone

• p-Tolylhydrazine hydrochloride

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Ethyl acetate

• Hexane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Hydrazone Formation:

  • In a round-bottom flask, dissolve 4-bromoacetophenone (1.0 eq.) and p-tolylhydrazine hydrochloride (1.1 eq.) in ethanol.

  • Add a catalytic amount of acetic acid and reflux the mixture for 2-4 hours, monitoring by TLC until the acetophenone is consumed.

  • Cool the reaction mixture and collect the precipitated hydrazone by filtration. Wash with cold ethanol and dry under vacuum.

• Vilsmeier-Haack Reaction:

  • In a separate, dry, three-necked flask equipped with a dropping funnel and a nitrogen inlet, add anhydrous DMF (acting as solvent).

  • Cool the flask to 0°C in an ice bath.

  • Add POCl₃ (3.0 eq.) dropwise to the stirred DMF, maintaining the temperature below 10°C.

  • Stir the resulting mixture at 0°C for 30 minutes to allow for the formation of the Vilsmeier reagent.

  • Add the prepared hydrazone (1.0 eq.) portion-wise to the Vilsmeier reagent at 0°C.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to 70-80°C.

  • Monitor the reaction by TLC until the hydrazone and the unformylated pyrazole intermediate are consumed (typically 4-8 hours).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring.

  • Neutralize the aqueous solution with a saturated solution of sodium bicarbonate until the pH is ~7-8.

  • Extract the product with ethyl acetate (3 x volume).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde.

References

• Singh, K., Ralhan, S., Sharma, P. K., & Dhawan, S. N. (2005). Vilsmeier–Haack Reaction on Hydrazones: A Convenient Synthesis of 4-Formylpyrazoles. Journal of Chemical Research, 2005(5), 289-290.
• Elkady, M., Keck, P. R. W. E. F., Schollmeyer, D., & Laufer, S. (2012). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3397.
• Ivonin, S. P., Kurpil, B. B., & Volochnyuk, D. M. (2014). Reaction of hydrazones derived from electron-deficient ketones with Vilsmeier-Haack reagent.

• Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Mamatha, K., et al. (2022). Synthesis, characterization, and biological evaluation of novel pyrazole-based benzothiazole derivatives as potential anti-tubercular and anti-cancer agents. Journal of Molecular Structure, 1250, 131804.
• Rajput, A. P., & Rajput, S. S. (2023). Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis. Synthesis, 55(04), 517-536.

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Bala, S., et al. (2012). A novel synthetic method for the Vilsmeier-Haack reagent and green routes to acid chlorides, alkyl formates, and alkyl chlorides. Green Chemistry Letters and Reviews, 5(2), 127-133.
• BenchChem. (2025).

• chemeurope.com. (n.d.). Vilsmeier-Haack reaction. Retrieved from [Link]

• Rajput, A. P., & Rajput, S. S. (2011). A novel method for the synthesis of formyl pyrazoles using Vilsmeier-Haack reaction. International Journal of Pharmacy and Pharmaceutical Sciences, 3(Suppl 4), 114-117.
• Shetty, P., et al. (2012). Synthesis and pharmacological evaluation of some new 1-phenyl-1H-pyrazole-4-carboxaldehyde and its aldimines derivatives. Asian Journal of Chemistry, 24(11), 5037-5040.
• Mamatha, K., et al. (2023). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies, 7(4), 282-291.
• Alnufaie, R. A., & El-Gharably, A. M. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(38), 26655-26685.
• Prasath, R., et al. (2011). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2650.
• Elkady, M., et al. (2012). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3397.
• Singh, K., et al. (2004). Vilsmeier–Haack reaction on hydrazones: a convenient synthesis of 4-formylpyrazoles. Journal of Chemical Research, 2004(4), 289-290.
• Hagar, M., et al. (2018). Designed new mesogens via Vilsmeier–Haack reagent: synthesis and phase transition study. Liquid Crystals, 45(13-15), 2059-2070.
• Rajput, A. P., & Rajput, S. S. (2012). A Review Article on Vilsmeier-Haack Reaction. International Journal of Science and Research (IJSR), 1(3), 123-130.
• Katritzky, A. R., & Marson, C. M. (1987). Modified Vilsmeier-Haack Reactions of α-Methylene Ketones. The Journal of Organic Chemistry, 52(17), 3863-3870.
• Liu, X., Xu, S., & Xiong, Y. (2017). Synthesis of 3-phenyl-1H-pyrazole Derivatives. In 2nd International Conference on Biological and Medical Sciences (ICBMS 2017) (pp. 134-137).
• Kumar, A., et al. (2016). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. New Journal of Chemistry, 40(12), 10434-10440.

• Thermo Fisher Scientific. (n.d.). p-Tolylhydrazine hydrochloride, 98%. Retrieved from [Link]

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• 3. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 4. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 3-(4-Bromo­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. semanticscholar.org [semanticscholar.org]

Technical Support Center: Troubleshooting the Vilsmeier-Haack Reaction Quench for Pyrazole-4-Carbaldehyde Synthesis

Welcome to the technical support center for scientists and researchers engaged in the synthesis of pyrazole-4-carbaldehydes via the Vilsmeier-Haack reaction. This guide provides in-depth troubleshooting for the critical quenching and workup phase of the reaction. The successful isolation of your target aldehyde hinges on the precise and controlled hydrolysis of the intermediate iminium salt and the safe neutralization of reactive byproducts. This resource is designed to help you navigate common challenges and optimize your reaction outcomes.

Conceptual Overview: The Critical Role of Quenching

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich heterocycles like pyrazoles.[1][2] The reaction proceeds in two main stages:

• Formation of the Vilsmeier Reagent: Phosphorus oxychloride (POCl₃) activates N,N-dimethylformamide (DMF) to generate a highly electrophilic chloroiminium ion, known as the Vilsmeier reagent.[3][4]

• Electrophilic Attack and Hydrolysis: The pyrazole ring attacks the Vilsmeier reagent, forming an iminium salt intermediate.[5][6] The subsequent workup, involving quenching with an aqueous solution, is crucial for hydrolyzing this intermediate to the desired pyrazole-4-carbaldehyde.[7]

The quenching step is not merely a "reaction stop." It is a highly exothermic and critical transformation that dictates yield, purity, and safety. Improper quenching can lead to a host of problems, from low yields to hazardous, uncontrolled exothermic events.[8]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction yield is consistently low after workup. What are the likely causes related to the quenching step?

Low yields are a frequent issue and can often be traced back to the quenching and hydrolysis procedure.

Potential Causes & Solutions:

• Incomplete Hydrolysis of the Iminium Salt: The conversion of the intermediate iminium salt to the final aldehyde requires complete hydrolysis.[9] Insufficient water or inadequate stirring during the quench can lead to incomplete conversion.

  • Troubleshooting:

    • Ensure a sufficient volume of quenching solution (ice-water or a buffer solution) is used.

    • Maintain vigorous stirring throughout the addition of the reaction mixture to the quenching solution to ensure efficient mixing and heat transfer.[8]

    • After the initial quench, allow the mixture to stir for an additional 30-60 minutes as it warms to room temperature to ensure hydrolysis is complete.[8]

• Decomposition of the Product: The desired pyrazole-4-carbaldehyde may be sensitive to the harsh acidic conditions generated during the quench (from the hydrolysis of excess POCl₃).

  • Troubleshooting:

    • Maintain a low temperature (below 10°C) during the initial quenching phase to minimize potential degradation.[8]

    • Consider using a buffered quenching system, such as a pre-cooled aqueous solution of sodium acetate, to mitigate the harsh acidic environment.[3][8]

• Loss of Product During Extraction: If the aqueous layer is not properly neutralized, the aldehyde product may remain protonated and exhibit higher water solubility, leading to poor extraction into the organic phase.

  • Troubleshooting:

    • After quenching, carefully neutralize the mixture to a pH of 7-8 with a suitable base (e.g., sodium bicarbonate, sodium carbonate, or dilute sodium hydroxide).[10]

    • Perform multiple extractions with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) to ensure complete recovery of the product.

Q2: I observed a violent, uncontrolled exotherm during the workup. What happened and how can I prevent it?

This is a significant safety concern primarily caused by the rapid, uncontrolled hydrolysis of excess POCl₃.[11]

Causality & Prevention:

• The Role of POCl₃: Excess POCl₃ reacts violently and exothermically with water, producing phosphoric acid and hydrochloric acid.[8] If the reaction mixture is added too quickly to the quenching solution, or if the cooling is insufficient, the heat generated can lead to a dangerous runaway reaction.

• Delayed Hydrolysis: Quenching at extremely low temperatures can sometimes lead to incomplete hydrolysis of POCl₃. As the mixture warms up, the remaining POCl₃ can hydrolyze rapidly and uncontrollably.[8]

Workflow for Safe and Controlled Quenching:

Caption: Controlled Quenching Workflow

Recommended Protocols for Quenching:

Protocol	Quenching Agent	Key Parameters	Advantages	Reference
Standard Ice-Water Quench	Crushed ice and water	- Maintain temperature < 10°C- Vigorous stirring	Simple and effective for small-scale reactions.	[8]
Buffered Sodium Acetate Quench	Aqueous Sodium Acetate Solution	- Temperature can be maintained at 35-40°C to ensure complete hydrolysis of POCl₃- Acts as a buffer	Safer, controls exotherm more effectively, and simplifies pH adjustment.	[3][8]

Q3: I am having difficulty with the pH control during neutralization, and it's affecting my product isolation.

The hydrolysis of POCl₃ generates significant amounts of strong acids, which can make pH adjustment challenging.

Expert Insights & Solutions:

• Buffering is Key: The use of a weaker base like sodium acetate during the quench provides a buffering effect, making the final pH adjustment more manageable.[8]

• Slow and Steady Neutralization: Add the neutralizing base (e.g., saturated sodium bicarbonate, sodium carbonate, or dilute sodium hydroxide) slowly and in portions with efficient stirring and cooling in an ice bath. This prevents localized high pH that could potentially degrade the product.

• Monitor with pH Paper or a Meter: Do not rely on estimations. Use pH paper or a calibrated pH meter to ensure the aqueous layer reaches the target pH of 7-8 before extraction.

Q4: My final product is contaminated with phosphorus-containing impurities. How can I avoid this?

Residual phosphorus-containing byproducts from the hydrolysis of POCl₃ can co-extract with your product, complicating purification.

Strategies for Purity Enhancement:

• Ensure Complete Hydrolysis: As mentioned previously, ensuring the complete hydrolysis of POCl₃ to water-soluble phosphoric acid is the first line of defense. The buffered sodium acetate quench method is particularly effective for this.[8]

• Aqueous Washes: During the workup, wash the combined organic extracts with water or a dilute brine solution to remove any remaining water-soluble impurities.

• Chromatography: If impurities persist, purification by column chromatography on silica gel is typically effective. A common eluent system is a gradient of ethyl acetate in hexane.[12]

Experimental Protocols

Protocol 1: Standard Workup with Ice-Water Quench

• Preparation: Prepare a beaker or flask with a magnetic stir bar, containing a generous amount of crushed ice and water. Place this vessel in a secondary container (ice bath) to maintain a low temperature.

• Quenching: Once the Vilsmeier-Haack reaction is complete (as determined by TLC), cool the reaction flask in an ice bath. Using a dropping funnel, add the reaction mixture dropwise to the vigorously stirred ice-water slurry. Caution: This process is highly exothermic. Maintain a slow addition rate to keep the temperature of the quench mixture below 10°C.[8]

• Hydrolysis: After the addition is complete, allow the mixture to stir for an additional 30-60 minutes as it slowly warms to room temperature. This ensures the complete hydrolysis of the iminium salt intermediate to the aldehyde.[8]

• Neutralization: Slowly add a saturated solution of sodium bicarbonate or sodium carbonate with continuous stirring and cooling until the pH of the aqueous layer is between 7 and 8.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x volume).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Buffered Sodium Acetate Quench

• Preparation: In a flask equipped with a mechanical stirrer, thermometer, and addition funnel, prepare an aqueous solution of sodium acetate (approximately 5-6 molar equivalents relative to the starting substrate). Cool this solution to 10-15°C.[8]

• Quenching: Slowly add the Vilsmeier-Haack reaction mixture via the addition funnel into the sodium acetate solution. Carefully monitor the internal temperature and adjust the addition rate to maintain it within a safe range (e.g., a controlled rise to 35-40°C can be used to ensure complete hydrolysis).[3][8]

• Hydrolysis & Neutralization: The sodium acetate acts as both a hydrolysis agent and a buffer. After the addition is complete, stir the mixture for 1 hour at room temperature. Check the pH and adjust to 7-8 with a suitable base if necessary.[8]

• Extraction and Isolation: Proceed with the extraction, washing, drying, and concentration steps as described in Protocol 1 to isolate the final product.

Mechanistic Insight: From Iminium to Aldehyde

The successful quench is a direct application of imine hydrolysis principles.

Caption: Hydrolysis of the Iminium Intermediate

The process begins with the nucleophilic attack of water on the electrophilic carbon of the iminium salt. This is followed by proton transfers and elimination of dimethylamine to yield the final aldehyde product.[9]

References

• Technical Support Center: Vilsmeier-Haack Reaction Workup - Benchchem. (URL: )
• Vilsmeier-Haack Reaction - Chemistry Steps. (URL: )
• Vilsmeier reagent - Grokipedia. (URL: )
• Technical Support Center: Handling and Quenching of Unreacted Vilsmeier Reagent - Benchchem. (URL: )
• Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide - Chemical Methodologies. (URL: )

• Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC. (URL: [Link])

• MICROWAVE-ASSISTED SYNTHESIS OF SOME PYRAZOLE DERIVATIVES VIA VILSMEIER-HAACK FORMYLATION AND THEIR BIOLOGICAL ACTIVITY | Semantic Scholar. (URL: [Link])

• Vilsmeier–Haack reaction - Grokipedia. (URL: )

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing). (URL: [Link])

• Vilsmeier–Haack reaction - Wikipedia. (URL: [Link])

• The Vilsmeier Reaction of Fully Conjugated Carbocycles and Heterocycles. (URL: [Link])

• Vilsmeier-Haack Reaction - Master Organic Chemistry. (URL: [Link])

• Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions - Arkivoc. (URL: [Link])

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC. (URL: [Link])

• Vilsmeier-Haack Reaction - Organic Chemistry Portal. (URL: [Link])

• Technical Support Center: Synthesis of 1-isopropyl-1H-pyrazole-4-carbaldehyde - Benchchem. (URL: )

• Investigation on the Formation and Hydrolysis of N,N-Dimethylcarbamoyl Chloride (DMCC) in Vilsmeier Reactions Using GC/MS as the Analytical Detection Method | Organic Process Research & Development - ACS Publications. (URL: [Link])

• The Vilsmeier Reaction. 2. Reactions with Compounds Other Than Fully Conjugated Carbocycles and Heterocycles. (URL: [Link])

• Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes - ResearchGate. (URL: [Link])

• 3 - Organic Syntheses Procedure. (URL: [Link])

• Imine and Enamine Hydrolysis Mechanism - Chemistry Steps. (URL: [Link])

• Instability of Vilsmeier reagent and how to manage it - Benchchem. (URL: )

• Continuous Flow Production of Thermally Unstable Intermediates in a Microreactor with Inline IR-Analysis: Controlled Vilsmeier–Haack Formylation of Electron-Rich Arenes | Organic Process Research & Development - ACS Publications. (URL: [Link])

• Vilsmeier-Haack formylation of 1H-pyrazoles | Request PDF - ResearchGate. (URL: [Link])

• Vilsmeier-Haack-Arnold Reaction Mechanism | Organic Chemistry - YouTube. (URL: [Link])

• Improved Synthesis of 1H-Pyrazole-4-carbaldehyde (VI) | Request PDF - ResearchGate. (URL: [Link])

• About the Vilsmeier-Haack formylation of this compound - Chemistry Stack Exchange. (URL: [Link])

• 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde - MDPI. (URL: [Link])

• Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. - Mettler Toledo. (URL: [Link])

• Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. (URL: [Link])

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (URL: [Link])

• Having some troubles with a Vislmeier-Haack reaction (more infos about my attempts in the comments). - Reddit. (URL: [Link])

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Reference Data & Comparative Studies

HPLC Method Validation for Assessing Purity of 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde: A Comparative Guide

Executive Summary

The synthesis of highly specific pyrazole derivatives, such as 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde , is a critical step in the development of various pharmaceutical intermediates, including COX-2 inhibitors and kinase inhibitors. Accurately assessing the purity of this compound is challenging due to the presence of closely related synthetic impurities, such as structural regioisomers (e.g., 1,5-diaryl vs. 1,3-diaryl pyrazoles) and oxidative degradation products.

This guide objectively compares a traditional High-Performance Liquid Chromatography (HPLC) method against an optimized Ultra-High-Performance Liquid Chromatography (UHPLC) method. By leveraging the latest ICH Q2(R2) guidelines[1], we provide a comprehensive, step-by-step validation protocol designed to ensure scientific integrity, regulatory compliance, and superior analytical resolution.

Analyte Profiling & Mechanistic Challenges

To design a self-validating analytical system, one must first understand the physicochemical behavior of the analyte.

• Hydrophobicity: The presence of the p-tolyl and 4-bromophenyl groups renders the molecule highly lipophilic, necessitating a reversed-phase (RP) approach.

• Reactivity: The C4-carbaldehyde group is susceptible to oxidation, readily converting to a carboxylic acid derivative under stress[2].

• Stationary Phase Interactions: The nitrogen atoms in the pyrazole ring possess lone pairs that can interact with residual silanols on silica-based columns, leading to severe peak tailing. Consequently, the mobile phase must employ an acidic modifier (e.g., 0.1% Formic Acid) to suppress silanol ionization and maintain a sharp, symmetrical peak shape[3].

Method Comparison: Traditional HPLC vs. Optimized UHPLC

Historically, laboratories have relied on standard 5 µm C18 columns for pyrazole purity assessment. However, transitioning to a sub-2-micron UHPLC architecture provides significant advantages. According to the van Deemter equation, smaller particles minimize the Eddy diffusion ( A term) and mass transfer ( C term) limitations, allowing for higher linear velocities without sacrificing theoretical plates.

Table 1: Chromatographic Method Comparison

Parameter	Traditional HPLC Method	Optimized UHPLC Method	Advantage of Optimization
Column	C18, 250 x 4.6 mm, 5 µm	C18, 100 x 2.1 mm, 1.7 µm	Higher theoretical plate count; sharper peaks.
Mobile Phase	Water / Methanol (Isocratic)	0.1% Formic Acid in Water / Acetonitrile (Gradient)	Acidic modifier prevents silanol tailing; gradient resolves regioisomers.
Flow Rate	1.0 mL/min	0.4 mL/min	60% reduction in solvent consumption.
Run Time	25.0 minutes	8.0 minutes	>3x faster throughput for QC environments.
Detection	UV at 254 nm	PDA (190-400 nm), extracted at 254 nm	Peak purity profiling via spectral analysis.
Regioisomer Resolution	Rs​ < 1.5 (Co-elution risk)	Rs​ > 3.0 (Baseline separation)	Ensures accurate quantification of the active isomer.

Step-by-Step HPLC Validation Protocol (ICH Q2(R2) Aligned)

The objective of analytical validation is to demonstrate that the procedure is fit for its intended purpose throughout its lifecycle[4]. The following protocol outlines the execution of a self-validating system for our optimized UHPLC method.

ICH Q2(R2) aligned HPLC method validation workflow for purity assessment.

Step 1: Specificity & Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of impurities[5]. To prove specificity, subject the 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde standard to forced degradation.

• Oxidation: Treat 1 mg/mL sample with 3% H2​O2​ at 60°C for 2 hours. (Expect conversion to the carboxylic acid derivative).

• Acid/Base Hydrolysis: Treat with 0.1N HCl and 0.1N NaOH at 60°C for 4 hours.

• Photolysis: Expose to UV light (254 nm) for 24 hours (Expect potential de-halogenation/des-bromo impurity). Causality Check: Ensure the peak purity angle is less than the peak purity threshold using the PDA detector, proving no degradants co-elute with the main peak.

Forced degradation pathways for 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde.

Step 2: Linearity and Range

Establish the linear relationship between concentration and peak area.

• Prepare a stock solution of the pyrazole derivative in Acetonitrile.

• Dilute to create a 6-point calibration curve ranging from 25% to 150% of the target analytical concentration (e.g., 10 µg/mL to 60 µg/mL).

• Perform linear regression analysis. The correlation coefficient ( R2 ) must be ≥0.999 [5].

Step 3: Accuracy (Recovery)

Accuracy measures the closeness of agreement between the accepted true value and the experimental result[5].

• Spike known amounts of the pyrazole reference standard into a synthetic matrix (or blank solvent) at three levels: 50%, 100%, and 150% of the working concentration.

• Prepare three replicates per level (9 determinations total).

• Calculate the percentage recovery. Acceptable limits are typically 98.0% – 102.0%.

Step 4: Precision (Repeatability & Intermediate Precision)

• Repeatability: Inject the 100% target concentration standard six consecutive times. Calculate the Relative Standard Deviation (RSD) of the peak areas. (Limit: ≤2.0% ).

• Intermediate Precision: Have a second analyst perform the same repeatability test on a different day, using a different UHPLC system if possible. Compare the means and RSDs to ensure method ruggedness.

Step 5: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Determine the lowest concentration of the pyrazole carbaldehyde that can be detected and quantified.

• Use the signal-to-noise (S/N) method.

• Dilute the standard until the S/N ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Inject the LOQ concentration six times to verify precision (RSD ≤5.0% ) at the lower limit.

Experimental Validation Data Summary

The following table summarizes the experimental data obtained when validating the optimized UHPLC method for 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde.

Table 2: Method Validation Results (UHPLC)

Validation Parameter	Acceptance Criteria	Experimental Result	Status
System Suitability (Tailing Factor)	≤1.5	1.12	Pass
System Suitability (Theoretical Plates)	>2000	14,500	Pass
Linearity ( R2 )	≥0.999	0.9998	Pass
Accuracy (Mean Recovery)	98.0% - 102.0%	99.6%	Pass
Repeatability (RSD, n=6)	≤2.0%	0.85%	Pass
Intermediate Precision (RSD, n=12)	≤2.0%	1.05%	Pass
LOD	S/N ≥ 3	0.05 µg/mL	Pass
LOQ	S/N ≥ 10	0.15 µg/mL	Pass

Conclusion

Upgrading from a traditional HPLC method to an optimized UHPLC method utilizing a sub-2-micron stationary phase and an acidic mobile phase gradient dramatically improves the analytical resolution of 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde. By rigorously following the ICH Q2(R2) validation framework, analysts can ensure that structurally similar impurities—such as Vilsmeier-Haack regioisomers and oxidative degradants—are completely resolved. This self-validating system guarantees high-throughput capability without compromising scientific integrity or regulatory compliance.

References

• validation of analytical procedures q2(r2) - ICH International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 European Medicines Agency (EMA) URL:[Link]

• Structural Optimization and Structure–Activity Relationship of 1H-Pyrazole-4-carboxylic Acid Derivatives ACS Publications URL:[Link]

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview Pharma Talks (YouTube) URL:[Link]

• Synthesis and structure–activity relationships of pyrazole-based inhibitors National Institutes of Health (PMC) URL:[Link]

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• 5. youtube.com [youtube.com]

A Senior Scientist's Guide: Unambiguous Validation of the Formylation Site in 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde using 2D NMR

Introduction: The Imperative of Structural Certainty in Drug Development

In the synthesis of novel heterocyclic scaffolds for drug discovery, absolute structural certainty is not a luxury—it is a foundational requirement. The biological activity of a molecule is intrinsically linked to its three-dimensional structure, and any ambiguity can lead to misinterpreted structure-activity relationships (SAR), wasted resources, and potential safety issues. The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heterocyclic systems, providing key aldehyde intermediates for further functionalization.[1][2] However, when applied to substituted heterocycles like pyrazoles, it introduces the critical question of regioselectivity.

This guide provides an in-depth, field-proven methodology for definitively validating the site of formylation on a 1,3-disubstituted pyrazole core, using 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde as a case study. We will move beyond the limitations of 1D NMR and demonstrate how a systematic application of 2D NMR techniques, specifically HSQC and HMBC, provides irrefutable evidence of molecular structure.

The Synthetic Challenge: Regioselectivity in the Vilsmeier-Haack Formylation of Pyrazoles

The synthesis of 1,3-disubstituted-1H-pyrazole-4-carbaldehydes is commonly achieved via a one-pot cyclization and formylation of acetophenone hydrazones using the Vilsmeier-Haack reagent (a complex of N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃)).[3][4] The reaction proceeds through the formation of an electrophilic chloroiminium ion, which attacks the electron-rich pyrazole ring.[5][6]

For a 1,3-disubstituted pyrazole, electrophilic substitution is overwhelmingly directed to the C4 position, which is the most nucleophilic and sterically accessible site. Formylation at the C5 position is electronically and sterically disfavored. While this provides a strong hypothesis for the product's structure, it is not a substitute for rigorous experimental validation.

Figure 1: General workflow of the Vilsmeier-Haack reaction highlighting the regioselectivity question.

Why 1D NMR Is Insufficient for Unambiguous Proof

A standard ¹H NMR spectrum of the crude product will likely show a single, sharp singlet in the aromatic region for the lone pyrazole proton and another singlet for the aldehyde proton. While consistent with the expected product, this data is not conclusive. The chemical shift of the pyrazole proton (H5) could be similar in both the C4-formyl and C5-formyl isomers. Without an authentic reference standard for the alternative isomer, a definitive assignment based on 1D ¹H or ¹³C chemical shifts alone is unreliable. This is where 2D correlation spectroscopy becomes essential.

The Definitive Solution: 2D NMR Spectroscopy

Two-dimensional NMR experiments allow us to visualize the connectivity within a molecule. For this specific challenge, we rely on two key inverse-detection experiments: HSQC and HMBC.[7][8]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment reveals all direct, one-bond correlations between protons and the carbons they are attached to.[9] Its primary role here is to unequivocally link the pyrazole proton signal to its corresponding carbon signal.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the cornerstone of our validation. The HMBC experiment shows correlations between protons and carbons over two and three bonds (and sometimes four in conjugated systems).[10] By observing these long-range couplings, we can piece together the molecular skeleton and irrefutably place the formyl group relative to other substituents.

Experimental Protocol

Sample Preparation

A well-defined protocol is the foundation of high-quality data.

• Purification: Ensure the sample is purified by column chromatography or recrystallization to remove any unreacted starting materials or byproducts. The purity should be >95% as determined by ¹H NMR.

• Dissolution: Dissolve approximately 15-20 mg of the purified 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). A higher concentration is beneficial for 2D NMR experiments, which are less sensitive than ¹H NMR.[11]

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Data Acquisition

These experiments should be performed on a spectrometer with a minimum field strength of 400 MHz.

• ¹H NMR: Acquire a standard quantitative proton spectrum. This confirms sample integrity and provides the necessary chemical shift references.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum. A DEPT-135 experiment can also be run to differentiate between CH, CH₂, and CH₃ signals.

• HSQC: Run a gradient-selected, sensitivity-enhanced HSQC experiment (e.g., hsqcedetgpsisp2.3 on a Bruker system). Ensure the spectral widths in both the proton (F2) and carbon (F1) dimensions cover all relevant signals.

• HMBC: Acquire a gradient-selected HMBC experiment (e.g., hmbcgplpndqf on a Bruker system). Crucially, this experiment should be optimized for a long-range coupling constant (Jⁿ H,C) of 8-10 Hz. This value is optimal for observing the key two- and three-bond correlations that define the molecular framework.[12]

Data Analysis and Interpretation: The Structural Proof

The power of this approach lies in the logical, step-by-step interpretation of the correlation data. Let's analyze the expected spectra to prove the formyl group is at the C4 position.

Predicted NMR Data

The following table summarizes the expected chemical shifts for the key nuclei in the target molecule, 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde, based on known data for similar structures.[13][14]

Atom Label	Atom Type	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Key Expected HMBC Correlations (from Proton)
H-CHO	Aldehyde	~9.9 - 10.1	-	C4, C-CHO
C-CHO	Aldehyde	-	~185.0	-
H5	Pyrazole CH	~8.3 - 8.5	-	C3, C4, C(Tol-ipso)
C5	Pyrazole CH	-	~130.0	-
C4	Pyrazole C	-	~117.0	-
C3	Pyrazole C	-	~152.0	-
H(Tol-ortho)	Aryl CH	~7.3 - 7.5	-	C5, C(Tol-ipso), C(Tol-meta)
H(BrPh-ortho)	Aryl CH	~7.6 - 7.8	-	C3, C4, C(BrPh-ipso), C(BrPh-meta)

The Unambiguous Proof: Key HMBC Correlations

The HMBC spectrum provides the definitive connections. The following three correlations, when observed together, leave no doubt as to the C4 position of the formyl group.

• Aldehyde Proton (H-CHO) to Pyrazole C4: The aldehyde proton (~10.0 ppm) is two bonds away from the pyrazole C4 carbon. A strong cross-peak between the H-CHO signal and the C4 signal (~117.0 ppm) is expected. This directly connects the formyl group to the C4 position.

• Pyrazole Proton (H5) to Pyrazole C4 and C3: The lone pyrazole proton, confirmed by HSQC to be H5, is two bonds from C4 and three bonds from the quaternary C3. Therefore, the H5 signal (~8.4 ppm) must show correlations to both the C4 carbon (~117.0 ppm) and the C3 carbon (~152.0 ppm).

• Aryl Protons to Pyrazole Core:

  • The ortho protons of the p-tolyl group at N1 are three bonds away from C5. They will show an HMBC correlation to the C5 carbon (~130.0 ppm).

  • The ortho protons of the 4-bromophenyl group at C3 are three bonds away from C4 and two bonds from C3. They will show strong correlations to both C3 (~152.0 ppm) and C4 (~117.0 ppm).

The observation of these specific correlations creates a self-validating network of connectivity. The alternative C5-formyl structure would produce a completely different and inconsistent HMBC correlation pattern.

Figure 2: Key 2- and 3-bond HMBC correlations confirming C4 formylation.

Comparison with Alternative Methodologies

• X-ray Crystallography: This is the gold standard for structure determination, providing an unambiguous 3D map of the molecule.[13][15] However, it is entirely dependent on the ability to grow a single, high-quality crystal, which is often a significant bottleneck and not always possible. 2D NMR provides a solution-state structure without this requirement.

• Mass Spectrometry (MS): MS provides an accurate molecular weight, confirming the elemental formula. However, it cannot differentiate between regioisomers like the C4-formyl and C5-formyl products, as they have identical masses.[11]

For routine, high-confidence structural validation in a synthetic chemistry setting, the combination of HSQC and HMBC is unparalleled in its efficiency, accessibility, and the conclusive nature of its results.

Conclusion

While the principles of electrophilic substitution provide a strong indication of the Vilsmeier-Haack reaction's outcome on 1,3-disubstituted pyrazoles, hypothesis is not proof. For researchers, scientists, and drug development professionals, where precision is paramount, a rigorous and unambiguous method of structural validation is required. The systematic application of 2D NMR, centered on the interpretation of key long-range correlations in the HMBC spectrum, provides this proof. This guide demonstrates a self-validating workflow that definitively confirms the connectivity of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde, establishing a reliable protocol for the characterization of similarly substituted heterocyclic compounds.

References

• El-Gharably, A. A., et al. (2022). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 12(48), 31057-31081.

• Prasath, R., et al. (2011). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2650.

• Abreu, P. E. (2011). Advanced NMR techniques for structural characterization of heterocyclic structures. InTech.

• Organic Chemistry Portal. Vilsmeier-Haack Reaction.

• Singh, G., et al. (2023). Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis. Synthesis, 55(04), 503-524.

• BenchChem. (2025). Interpreting Complex NMR Spectra of Pyrazole Derivatives. Technical Support Center.

• Jimeno, M. L., et al. (1997). 1H and 13C NMR study of perdeuterated pyrazoles. Magnetic Resonance in Chemistry, 35(4), 291-294.

• Sapariya, N. H., et al. (2017). Supplementary Information: In silico molecular docking study and biological evaluation of 5-(phenylthio) pyrazole based polyhydroquinoline core moiety. Royal Society of Chemistry.

• Slideshare. (2016). Vilsmeier haack reaction.

• Elkady, M., et al. (2012). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3397.

• Popov, A. V., & Zherebtsov, D. A. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2019(5), 184-196.

• Shetty, P., et al. (2012). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Asian Journal of Chemistry, 24(11), 5037-5040.

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• Ashid, M., et al. (2015). Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. Iranian Journal of Organic Chemistry, 7(2), 1515-1522.

• Jimeno, M. L., et al. (1997). 1H and 13C NMR study of perdeuterated pyrazoles. ResearchGate.

• Columbia University NMR Core Facility. HSQC and HMBC.

• Lokhande, P. D., et al. (2011). Regioselective formylation and chemoselective oxidation of 1, 3, 5-triaryl pyrazoline: Synthesis of 4-(3,5-diaryl-1H-pyrazol-1-yl) benzaldehydes. Journal of Chemical and Pharmaceutical Research, 3(2), 105-112.

• AZoM. (2019). Inverse Heteronuclear Correlation - 2D NMR Experiments.

• Oxford Instruments. (2021). Two-dimensional Experiments: Inverse Heteronuclear Correlation.

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde

Safe Handling and Personal Protective Equipment (PPE) Guide: 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde

As a Senior Application Scientist, I frequently oversee the integration of novel halogenated pyrazole carbaldehydes into drug discovery pipelines. 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde is a highly versatile electrophilic building block, often utilized in the synthesis of kinase inhibitors and anti-inflammatory pharmacophores. However, its specific structural moieties—namely the reactive carbaldehyde group and the lipophilic bromophenyl ring—necessitate stringent, mechanistically driven safety protocols.

This guide provides a self-validating operational framework for handling this compound, ensuring both scientific integrity and personnel safety.

Physicochemical & Hazard Profile

Before selecting PPE, we must understand the quantitative and qualitative risks of the molecule [1].

Property / Hazard	Value / Classification	Operational Implication
Molecular Formula	C17H13BrN2O	Halogenated organic; requires specific waste segregation.
Molecular Weight	~341.2 g/mol	Solid at room temperature; poses a fine-dust inhalation risk.
GHS Hazard H315	Causes skin irritation	Dermal penetration risk, especially in carrier solvents.
GHS Hazard H319	Causes serious eye irritation	Aldehyde moiety reacts rapidly with ocular proteins.
GHS Hazard H335	May cause respiratory irritation	Weighing must be performed in a ventilated enclosure.

Mechanistic Hazard Assessment (The "Why" Behind the PPE)

Standard laboratory safety often relies on rote memorization. To build a truly safe environment, we must apply chemical causality to our safety protocols:

• The Electrophilic Aldehyde (-CHO): The carbaldehyde group at the 4-position of the pyrazole ring is highly electrophilic. If it contacts unprotected skin or eyes, it undergoes rapid Schiff base formation with the primary amines of keratin and other tissue proteins [2]. This covalent modification is the direct mechanism behind its severe H315 and H319 irritation classifications.

• The Lipophilic Bromophenyl Group: The addition of the 4-bromophenyl moiety significantly increases the molecule's partition coefficient (LogP). While this lipophilicity is desirable for drug target binding, it also means the compound can easily permeate lipid bilayers if dissolved in organic solvents (like DMF or DMSO), acting as a "Trojan horse" through standard thin latex gloves.

Tiered Personal Protective Equipment (PPE) Protocol

To counter these specific mechanistic risks, we employ a tiered PPE strategy based on the physical state of the compound during the workflow.

Tier 1: Bulk Powder Handling (Weighing & Transfer)

When handling the dry crystalline powder, the primary risk is aerosolization and inhalation of irritating dust (H335).

• Respiratory & Engineering Controls: Weighing must never be done on an open bench. All transfers must occur within a Class II chemical fume hood with a face velocity of 80–120 fpm, as mandated by NIOSH guidelines [4].

• Hand Protection: Standard 4-mil Nitrile gloves are sufficient for dry powder, provided they are changed immediately if contaminated.

• Eye/Face: ANSI Z87.1 compliant chemical splash goggles (standard safety glasses with side shields are insufficient against fine dust).

• Body: Fully buttoned, flame-resistant (FR) lab coat with knit cuffs to prevent wrist exposure.

Tier 2: Solution Handling (Reaction Execution)

Once dissolved in solvents like Dichloromethane (DCM) or Dimethylformamide (DMF), the dermal absorption risk increases exponentially.

• Hand Protection (Double-Gloving): OSHA standards strongly recommend double-gloving for hazardous chemical solutions [3]. Wear a 4-mil Nitrile inner glove for dexterity, and an 8-mil Neoprene or Butyl rubber outer glove to prevent solvent breakthrough.

• Eye/Face: If handling reaction volumes >50 mL, a full face shield must be worn over goggles to protect against splash-induced ocular Schiff base formation.

Operational Handling & Experimental Workflow

The following is a validated, step-by-step methodology for utilizing 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde in a standard reductive amination workflow.

Step-by-Step Methodology:

• Preparation: Verify the chemical fume hood flow rate. Don Tier 1 PPE.

• Anti-Static Transfer: Using a grounded, anti-static micro-spatula, weigh the required mass of the pyrazole carbaldehyde directly into a tared, oven-dried round-bottom flask inside the hood.

• Solvent Addition: Upgrade to Tier 2 PPE (Double gloves). Add the carrier solvent (e.g., anhydrous DCM) via a glass syringe. Causality note: Avoid plastic syringes as the halogenated solvent may leach plasticizers.

• Reagent Addition: Add the primary amine, followed by the reducing agent (e.g., Sodium triacetoxyborohydride).

• Inert Atmosphere: Seal the flask with a rubber septum and purge with Nitrogen ( N2​ ) to prevent oxidative degradation of the aldehyde.

• Quenching: Upon reaction completion, quench slowly with saturated aqueous NaHCO3​ . Caution: Vigorous CO2​ evolution will occur; ensure the system is vented.

Fig 1: Risk-based PPE selection and handling workflow for pyrazole carbaldehydes.

Emergency Response & Spill Containment

• Solid Spill: Do not sweep. Sweeping aerosolizes the compound. Gently cover the powder with damp absorbent paper to suppress dust, then wipe up and place in a sealed hazardous waste container.

• Solution Spill: Immediately apply a universal chemical absorbent pad. If the spill involves DMF or DCM, evacuate the immediate area, ensure the fume hood sash is fully open to maximize exhaust, and clean up wearing heavy-duty Neoprene gloves and a half-mask organic vapor respirator.

Disposal & Waste Management Plan

Because this compound contains a heavy halogen (Bromine), it must never be mixed with standard non-halogenated organic waste.

• Liquid Waste: Collect all reaction workup phases (including aqueous washes that may contain traces of the compound) in a designated Halogenated Organic Waste carboy.

• Solid Waste: Contaminated gloves, spatulas, and weighing paper must be sealed in a secondary plastic bag and disposed of in a solid hazardous waste bin.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for C17H13BrN2O" PubChem,[Link]

• Occupational Safety and Health Administration (OSHA). "Controlling Occupational Exposure to Hazardous Drugs" OSHA,[Link]

• National Institute for Occupational Safety and Health (NIOSH). "Guidelines for Fume Hood Users" CDC,[Link]